5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

• CAS: 19156-53-7

Core Science & Biosynthesis

Solvation Thermodynamics and Solubility Profiling of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

In the landscape of modern medicinal chemistry and materials science, thiophene derivatives serve as critical structural motifs. Specifically, 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (CAS: 19156-53-7) represents a highly versatile building block. It forms the core of numerous biologically active compounds, including NOX4 inhibitors (e.g., GLX351322) and ANO1 channel modulators [1, 2].

However, as a Senior Application Scientist, I frequently observe that downstream assay failures and synthetic bottlenecks are rarely due to the compound's intrinsic reactivity, but rather a fundamental misunderstanding of its solubility profile. This whitepaper deconstructs the physicochemical properties of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid, providing a comprehensive, self-validating methodological framework for determining and optimizing its solubility in organic solvents.

Physicochemical Architecture and Solvation Mechanics

To predict the solubility of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid, we must first analyze its molecular architecture. The molecule consists of two distinct domains:

• The Hydrophobic Core: A thiophene ring fused with a cyclopentene ring. This bicyclic system is highly polarizable but strictly lipophilic, driving up the compound's partition coefficient (LogP) and rendering it virtually insoluble in neutral aqueous media [3].

• The Polar Headgroup: A carboxylic acid at the 3-position. In the solid state, carboxylic acids form highly stable, intermolecular hydrogen-bonded dimers.

The Causality of Solvent Selection

The fundamental rule of solvating this compound is that the solvent must pay the enthalpic penalty required to break the carboxylic acid dimers .

• Non-polar solvents (like hexane or heptane) can interact with the cyclopentathiophene core via Van der Waals forces, but they lack the hydrogen-bond accepting capacity to disrupt the acid dimers. Consequently, solubility remains exceptionally low.

• Polar aprotic solvents (like DMSO and DMF) possess highly electronegative oxygen atoms. These act as potent hydrogen-bond acceptors, effectively cleaving the dimers and solvating the monomeric acid, leading to extremely high solubility [2, 4].

Fig 1: Solvation mechanisms and solubility outcomes across different organic solvent classes.

Quantitative Solubility Profile

Based on structural analogs and thermodynamic evaluations of thiophene-3-carboxylic acid derivatives [3, 4], the following table summarizes the anticipated solubility profile across standard organic solvents at 25°C.

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Estimated Solubility (mg/mL)	Mechanistic Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 50.0	Optimal H-bond acceptor; completely disrupts crystalline dimers. Preferred for stock solutions.
Polar Aprotic	Dimethylformamide (DMF)	36.7	> 30.0	Strong dipole moment; excellent solvation of the polarizable thiophene core.
Polar Protic	Methanol (MeOH)	32.7	10.0 - 20.0	Competitive H-bonding. Solvates the acid but competes with self-association.
Halogenated	Dichloromethane (DCM)	9.1	< 5.0	Solvates the lipophilic core well, but fails to efficiently break H-bonded dimers.
Non-Polar	Hexane	1.9	< 1.0	Incapable of disrupting polar headgroup interactions; strictly relies on weak dispersion forces.

Experimental Methodology: Thermodynamic Solubility Determination

Kinetic solubility assays (e.g., solvent-shifting via DMSO spike-ins) are notorious for generating false positives due to supersaturation and transient micelle formation. To obtain rigorous, publication-quality data, researchers must rely on Thermodynamic Solubility profiling using the Shake-Flask method.

The following protocol is designed as a self-validating system . By taking analytical measurements at two distinct time points (24 hours and 48 hours), we inherently verify that true thermodynamic equilibrium has been reached. If the 48-hour concentration exceeds the 24-hour concentration by more than 5%, equilibrium was not achieved, and the incubation must be extended.

Step-by-Step Shake-Flask Protocol

• Solid Preparation: Weigh approximately 10 mg of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid into a 1.5 mL amber glass HPLC vial. Causality: Amber glass is used to prevent potential UV-induced degradation of the thiophene ring during prolonged incubation.

• Solvent Addition: Add 100 µL of the target organic solvent (e.g., Methanol) to the vial. Ensure that a visible pellet of undissolved solid remains. If the solid dissolves completely, add more compound until saturation (a cloudy suspension) is maintained.

• Isothermal Equilibration: Seal the vial and place it in a thermostatic orbital shaker set to 25°C ± 0.1°C at 300 RPM. Incubate for 24 hours.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes to pellet the undissolved solid.

• Filtration: Carefully aspirate the supernatant and pass it through a 0.22 µm PTFE syringe filter into a clean HPLC vial. Causality: PTFE is selected over Nylon or PES due to its broad chemical compatibility with aggressive organic solvents like DMSO and DMF.

• Self-Validation Check: Repeat steps 3-5 on a parallel sample incubated for 48 hours.

• Quantification: Dilute the filtered supernatant appropriately (e.g., 1:100 in mobile phase) and analyze via HPLC-UV (typically at 254 nm) against a standard calibration curve prepared in a highly soluble solvent (DMSO).

Fig 2: Thermodynamic solubility determination workflow using the shake-flask method.

Formulation and Application Strategies

Understanding this solubility profile directly impacts how 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is handled in the laboratory:

• In Vitro Biological Assays: Because the compound is practically insoluble in aqueous buffers, primary stock solutions should be prepared in 100% DMSO at concentrations up to 50 mM. For cellular assays, dilute the DMSO stock directly into the assay buffer immediately prior to use, ensuring the final DMSO concentration remains below 1% (v/v) to prevent solvent-induced cytotoxicity [1].

• Synthetic Organic Chemistry: When utilizing this compound as a building block (e.g., for amide coupling to synthesize target molecules like GLX351322), DCM is often a poor choice as a primary solvent due to low solubility. Instead, perform coupling reactions (using reagents like HATU or EDC) in DMF or a DCM/DMF co-solvent system to ensure the carboxylic acid is fully solvated and available for activation[2, 4].

References

• National Center for Biotechnology Information (PMC). Discovery of 4-arylthiophene-3-carboxylic acid as inhibitor of ANO1 and its effect as analgesic agent. Semantic Scholar / NIH. Available at:[Link]

Thermal Characterization and Stability Profiling of 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid: A Technical Whitepaper

Executive Summary

The fused bicyclic scaffold of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (CAS 19156-53-7) and its derivatives serve as critical building blocks in modern drug discovery, acting as core pharmacophores for protein-tyrosine phosphatase 1B (PTP1B) inhibitors[1], HIV-1 ribonuclease H inhibitors[2], and calcium-activated chloride channel modulators[3]. For formulation scientists and medicinal chemists, understanding the thermodynamic properties—specifically the melting point ( Tm​ ) and thermal degradation onset ( Td​ )—is paramount.

This whitepaper provides an in-depth analysis of the thermal stability of this chemical class, detailing the causality behind its thermodynamic behavior, and establishes a self-validating experimental protocol for rigorous thermal profiling.

Chemical Architecture and Thermodynamic Causality

The thermal behavior of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is governed by its unique structural topology:

• Thiophene Core: Provides a rigid, aromatic backbone that imparts high baseline thermal stability. The sulfur heteroatom contributes to polarizability but remains resistant to thermal cleavage under standard conditions.

• Cyclopentane Fusion: The saturated 5-membered ring introduces a degree of aliphatic flexibility. While stable, it lowers the overall crystal lattice energy compared to fully aromatic benzothiophene analogs, slightly depressing the melting point.

• C-3 Carboxylic Acid: This is the primary driver of the molecule's thermal profile. Carboxylic acids form strong, highly ordered intermolecular hydrogen-bonded dimers. This dimerization significantly increases the energy required to disrupt the crystal lattice (elevating the melting point). However, the C-3 position on an electron-rich thiophene ring makes the molecule susceptible to thermal decarboxylation at elevated temperatures.

Quantitative Thermal Data

The melting point and thermal stability of this scaffold vary drastically based on functionalization (e.g., amidation, esterification, or Schiff base formation). Table 1 summarizes the thermal data for key derivatives.

Table 1: Thermal Properties of Cyclopentathiophene Derivatives

Compound / Derivative	Functional Class	Melting Point (°C)	Thermal Stability & Reactivity Notes
2-[(2-Hydroxy-benzylidene)-amino]-... Methyl Ester	Schiff Base Ester	135–137[4]	Stable up to melt; lacks H-bond donor of free acid.
2-[(2-Hydroxy-naphthalen-1-ylmethylene)-amino]-... Methyl Ester	Schiff Base Ester	208–210[5]	Elevated Tm​ due to extended planar naphthyl stacking.
2-(3,4,5-trimethoxybenzamido)-... carboxylic acid	Amide Acid	200–250[6]	Broad melting range; stable under normal lab conditions but degrades under extreme pH/temp[6].
2-Amino-5,6-Dihydro-... Ethyl Ester	Amino Ester	N/A (Liquid/Low Melt)	Stable under recommended storage; emits irritant fumes upon combustion[7].

Mechanisms of Thermal Degradation

When subjecting 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid to thermal stress, two primary degradation pathways must be accounted for:

• Decarboxylation: The most critical thermal liability. At temperatures approaching or exceeding the melting point (typically >180°C for the free acids), the compound can extrude carbon dioxide ( CO2​ ). This is an endothermic degradation event that can easily be mistaken for a melting endotherm in poorly designed experiments.

• Oxidative Degradation: In the presence of atmospheric oxygen, the electron-rich thiophene ring and the aliphatic cyclopentane protons are susceptible to auto-oxidation at elevated temperatures, leading to exothermic decomposition.

Self-Validating Experimental Protocol: Thermal Profiling

To accurately determine the melting point and thermal stability without confounding degradation artifacts, a coupled Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) workflow must be employed.

Do not rely solely on capillary melting point apparatuses for novel derivatives, as concurrent decarboxylation will yield falsely depressed melting ranges.

Step-by-Step Methodology

Phase 1: Thermogravimetric Analysis (TGA) for Td​ Determination

• Causality: TGA must be performed before DSC. By identifying the temperature at which mass loss occurs (decarboxylation), we establish the safe upper limit for the subsequent DSC scan. If a sample decarboxylates inside a hermetically sealed DSC pan, the evolved CO2​ gas will rupture the pan, destroying the sensor.

• Protocol:

  • Load 2–5 mg of anhydrous sample into an open platinum or alumina TGA pan.

  • Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min. Causality: N2​ isolates intrinsic thermal degradation (decarboxylation) from oxidative combustion, ensuring baseline accuracy.

  • Ramp temperature from 25°C to 400°C at 10°C/min.

  • Validation Check: Record the onset of mass loss ( Td​ ). If mass loss occurs <100∘C , the sample contains residual solvent/water, and the batch must be re-dried under vacuum before proceeding.

Phase 2: Differential Scanning Calorimetry (DSC) for Tm​ Determination

• Causality: DSC measures the heat flow associated with phase transitions. By limiting the thermal ramp to Td​−20∘C , we isolate the pure melting endotherm ( ΔHf​ ) from degradation noise.

• Protocol:

  • Calibrate the DSC using an Indium standard ( Tm​=156.6∘C ). Causality: Ensures the thermocouple accuracy in the exact temperature domain where these thiophene derivatives typically melt.

  • Encapsulate 2–3 mg of the sample in a standard aluminum pan with a pinhole lid. Causality: The pinhole allows trace volatiles to escape without altering the internal pressure, which could artificially shift the melting point.

  • Ramp from 25°C to ( Td​−20∘C ) at 10°C/min under N2​ purge.

  • Validation Check (The Heat-Cool-Heat Cycle): Cool the sample back to 25°C at 10°C/min, then perform a second heating ramp. If the melting endotherm reappears at the exact same temperature, the transition is a true, reversible melt. If the endotherm disappears or shifts wildly, the sample underwent polymorphic transition or undetected thermal degradation during the first ramp.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating thermal analysis protocol, ensuring data integrity through conditional experimental routing.

Figure 1: Self-validating thermal analysis workflow for cyclopentathiophene derivatives.

Conclusion

The 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid scaffold exhibits a robust thermal profile suitable for rigorous pharmaceutical processing, provided its specific functional derivatives are carefully characterized. While Schiff base esters demonstrate sharp, stable melting points between 135°C and 210°C[4][5], the free carboxylic acids demand stringent analytical oversight due to the risk of thermal decarboxylation. By implementing the self-validating TGA-to-DSC workflow outlined above, researchers can definitively decouple phase transitions from degradation events, ensuring absolute scientific integrity in their preformulation data.

References

• 2-[(2-Hydroxy-benzylidene)-amino]-5,6-dihydro-4H-cyclopenta[b] Thiophene-3-carboxylic Acid Methyl Ester. MDPI Molbank.[Link]

• 2-[(2-Hydroxy-naphthalen-1-ylmethylene)-amino]- 5,6-dihydro-4H-cyclopenta [b] thiophene-3-carboxylic Acid Methyl Ester. ResearchGate / MDPI Molbank.[Link]

• From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors. NIH PMC.[Link]

• Discovery and SAR of a Novel Selective and Orally Bioavailable Nonpeptide Classical Competitive Inhibitor Class of Protein-Tyrosine Phosphatase 1B. Journal of Medicinal Chemistry - ACS Publications.[Link]

• Substituted 2-Acylamino-Cycloalkylthiophene-3-Carboxylic Acid Arylamides as Inhibitors of Calcium-Activated Chloride Channel TMEM16A.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. evitachem.com [evitachem.com]
• 7. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid as a Privileged Scaffold in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Structural Rationale & Pharmacological Significance

In modern drug discovery, identifying molecular scaffolds that balance lipophilicity, structural rigidity, and synthetic tractability is critical. 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (and its 2-amino ester precursors) has emerged as a highly versatile building block [1].

The pharmacological value of this scaffold is driven by its unique stereoelectronic properties. The fusion of a cyclopentane ring to the thiophene core creates a rigid, bicyclic system. This rigidity restricts the conformational degrees of freedom of the thiophene ring, effectively locking any substituents at the C2 and C3 positions into a defined three-dimensional spatial orientation. Causally, this conformational restriction reduces the entropic penalty upon target binding, leading to higher affinity interactions within tight protein pockets, such as viral polymerases or toll-like receptor (TLR) heterodimer interfaces [2]. Furthermore, the cyclopentyl moiety enhances the overall lipophilicity of the molecule, which is a critical parameter for improving blood-brain barrier (BBB) permeability in central nervous system (CNS) therapeutics [4].

Key Therapeutic Applications

The versatility of the 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid scaffold allows it to be derivatized into a wide array of therapeutic agents:

• Immunomodulators (TLR2 Agonists): Bisarylthiourea derivatives built upon this scaffold have been identified as potent human Toll-like receptor 2 (hTLR2) agonists. The C3-carboxylate group is critical for orienting the molecule within the TLR2/1 or TLR2/6 heterodimer interface, driving NF-κB activation for immunotherapeutic applications [2].

• Antiviral Agents: Thiophene-3-carboxamides derived from this building block act as broad-spectrum antivirals by targeting the influenza virus polymerase assembly. The rigid bicyclic core mimics natural nucleobase orientations, competitively inhibiting viral replication.

• CNS Therapeutics: By utilizing the 2-amino and 3-carboxylic acid/carbonitrile groups, chemists can synthesize tricyclic thienopyrimidines and thienopyridones. These derivatives exhibit significant anticonvulsant and antidepressant activities [4].

• Metabolic Disease (PTP1B Inhibitors): 2-(Oxalylamino)-cyclopenta[b]thiophene derivatives serve as classical competitive inhibitors of Protein-Tyrosine Phosphatase 1B (PTP1B), where the carboxylic acid moiety acts as a bioisostere for a phosphate group [5].

Quantitative Data Summary

The table below summarizes the structure-activity relationship (SAR) data and primary applications of derivatives synthesized from this core scaffold.

Scaffold Derivative	Target / Indication	Observed Biological Effect	Key Structural Rationale
Bisarylthiourea cycloalkyl-thiophenes	TLR2 (Immunomodulation)	Potent Agonist (Favorable ADMET, low toxicity)	C3-carboxylate directs TLR2/1 vs TLR2/6 specificity.
N-(Aryl)-2-acylamino-thiophenes	Influenza Polymerase	Viral replication inhibition	Fused cyclopentane restricts rotation, fitting the viral binding pocket.
Thienopyrimidines / Thienopyridones	CNS (Anticonvulsant)	Modulates CNS excitability	Rigid bicyclic core enhances BBB penetration and lipophilicity.
2-(Oxalylamino)-thiophenes	PTP1B (Diabetes/Obesity)	Competitive inhibition	Carboxylic acid mimics the native phosphate substrate.

Visualizations of Workflows and Mechanisms

Workflow for the synthesis and derivatization of the cyclopenta[b]thiophene scaffold.

Mechanism of action for thiophene-derived TLR2 agonists driving NF-κB activation.

Experimental Protocols

The following protocols represent a self-validating synthetic system. The sequence moves from a multicomponent assembly of the core ring to the liberation of the free carboxylic acid, and finally to library generation.

Protocol A: Synthesis of the Core Scaffold via the Gewald Reaction

The Gewald reaction is a highly convergent, atom-economical multicomponent reaction. The addition of a secondary amine base deprotonates the active methylene of the cyanoacetate, driving a Knoevenagel condensation with cyclopentanone, followed by sulfurization and ring closure [3].

Reagents:

• Cyclopentanone: 10.0 mmol

• Ethyl cyanoacetate: 10.0 mmol

• Elemental sulfur (S₈): 10.0 mmol

• Morpholine (or Piperidinium borate): 5.0 mmol (0.5 eq)

• Ethanol: 20 mL

Step-by-Step Procedure:

• Assembly: In a 50 mL round-bottom flask, dissolve cyclopentanone, ethyl cyanoacetate, and elemental sulfur in 20 mL of absolute ethanol.

• Catalysis: Add morpholine dropwise over 10 minutes at room temperature. Causality Note: Slow addition prevents rapid exothermic polymerization of the active methylene compounds.

• Reaction: Heat the mixture to 45–50 °C and stir for 3 hours. Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The disappearance of the cyclopentanone spot and the appearance of a highly UV-active spot indicates the formation of the thiophene ring.

• Workup: Cool the mixture to room temperature and pour it into 50 mL of crushed ice/water.

• Validation & Isolation: A pale yellow precipitate will form immediately. Filter the solid under a vacuum, wash with cold water (2 x 10 mL), and recrystallize from ethanol to yield ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate .

Protocol B: Saponification to the Free Carboxylic Acid

To utilize the carboxylic acid as a coupling partner, the ethyl ester must be hydrolyzed. This protocol uses basic conditions to prevent the decarboxylation that can occur under harsh acidic conditions [5].

Reagents:

• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate: 5.0 mmol

• Sodium Hydroxide (NaOH): 15.0 mmol (3.0 eq)

• Ethanol / Water (1:1 v/v): 20 mL

Step-by-Step Procedure:

• Hydrolysis: Suspend the ester in the EtOH/H₂O mixture. Add NaOH and heat the reaction to reflux for 2–4 hours.

• Monitoring: Check TLC to ensure complete consumption of the starting ester. The sodium salt of the product will remain soluble in the aqueous layer.

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the ethanol.

• Acidification (Self-Validating Step): Cool the remaining aqueous layer in an ice bath and slowly add 2M HCl dropwise until the pH reaches ~3.

  • Validation: The free 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid will precipitate out of the solution exclusively if the hydrolysis was successful. Unreacted ester would have oiled out prior to acidification.

• Isolation: Filter the precipitate, wash with cold water, and dry under a high vacuum.

Protocol C: Amide Coupling for SAR Library Generation

With the free acid in hand, standard peptide coupling chemistry can be employed to build libraries of drug candidates.

Reagents:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid: 1.0 mmol

• Primary/Secondary Amine (Target specific): 1.2 mmol

• HATU (Coupling Agent): 1.2 mmol

• DIPEA (Base): 3.0 mmol

• Anhydrous DMF: 5 mL

Step-by-Step Procedure:

• Activation: Dissolve the carboxylic acid and HATU in anhydrous DMF. Add DIPEA and stir for 15 minutes at room temperature. Causality Note: Pre-activation forms the highly reactive O-At ester intermediate, preventing side reactions with the amine.

• Coupling: Add the desired amine to the activated mixture. Stir at room temperature for 4–12 hours.

• Quenching: Dilute the reaction with 20 mL of Ethyl Acetate and wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to remove unreacted acid), and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography to yield the final target compound.

References

• NIST Standard Reference Database. "4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester." National Institute of Standards and Technology.
• PMC / NIH. "Bisarylthiourea comprising cycloalkyl-thiophene-3-carboxylate derivatives as potential human toll-like receptor (TLR2) agonists.
• Thieme Connect. "Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• El-Sharkawy, K., et al. "Uses of 2-Amino-5,6-dihydro-4H-cyclopenta [b] thiophene-3-carbonitrile in the Synthesis of Heterocyclic Compounds with Anticonvulsant, Behavioral and CNS Antidepressant Activities." International Research Journal of Pure and Applied Chemistry.
• ACS Publications. "Discovery and SAR of a Novel Selective and Orally Bioavailable Nonpeptide Classical Competitive Inhibitor Class of Protein-Tyrosine Phosphatase 1B." Journal of Medicinal Chemistry.

Advanced Amide Coupling Protocols for 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid

Application Note & Methodological Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Introduction & Mechanistic Rationale

5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a highly valued heteroaromatic building block in modern drug discovery. It is frequently utilized in the synthesis of therapeutics targeting IgE-mediated disorders, as well as anticoagulant factor XIa inhibitors[1][2].

From a mechanistic and structural perspective, this compound presents unique reactivity profiles:

• Electronic Effects: The electron-rich thiophene core donates electron density into the C3-carboxylate. While this stabilizes the ground-state anion, it slightly diminishes the electrophilicity of the resulting activated ester compared to electron-deficient aryl systems.

• Steric Hindrance: The fused cyclopentyl ring at the C4 and C5 positions restricts conformational flexibility and introduces mild steric bulk adjacent to the C3-carboxylic acid.

To overcome these factors and achieve high-yielding amide bond formations, the selection of the coupling reagent and base must be precisely matched to the nucleophilicity of the target amine.

Reagent Selection & Causality (The "Why")

A successful amidation protocol is a self-validating system where the choice of reagents dictates the purity profile and workup efficiency.

• HATU / DIPEA: The gold standard for sterically hindered or poorly nucleophilic amines (e.g., anilines, secondary amines). HATU rapidly converts the carboxylic acid into an HOAt (7-aza-1-hydroxybenzotriazole) active ester. The pyridine nitrogen of HOAt acts as an intramolecular base, hydrogen-bonding with the incoming amine to drastically accelerate nucleophilic attack[3].

• EDC·HCl / HOBt (or standalone EDC): The optimal choice for primary aliphatic amines and scale-up campaigns. EDC generates an O-acylisourea intermediate. Its primary advantage is atom economy and downstream processing: the resulting urea byproduct is highly water-soluble and can be removed entirely via simple aqueous extraction, avoiding chromatographic bottlenecks[2][4].

Quantitative Reagent Comparison

Coupling System	Ideal Amine Substrate	Typical Yield	Reaction Time	Byproduct Removal	Relative Cost
HATU / DIPEA	Secondary, Aryl, Hindered	85–95%	1–3 hours	Chromatography required	High
EDC / HOBt	Primary Aliphatic	75–90%	4–12 hours	Aqueous extraction	Low
T3P / Pyridine	Epimerization-sensitive	80–90%	12–24 hours	Aqueous extraction	Medium

Experimental Workflows & Mechanisms

Standard workflow for heteroaromatic amide bond formation.

Mechanism of HATU-mediated activation and amidation of thiophene-3-carboxylic acid.

Step-by-Step Methodologies

Protocol A: High-Efficiency HATU Coupling (Discovery Phase)

Optimized for sterically hindered or weakly nucleophilic amines.

Reagents:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (1.0 equiv)

• Target Amine (1.1–1.2 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5–3.0 equiv)

• Anhydrous DMF (0.2 M concentration)

Procedure:

• Solubilization: Dissolve the thiophene-3-carboxylic acid (1.0 eq) in anhydrous DMF under an inert argon atmosphere. DMF is critical here as it fully solubilizes the polar active ester intermediates.

• Deprotonation: Add DIPEA (2.5 eq) to the solution and stir for 5 minutes at room temperature to ensure complete formation of the carboxylate anion[1].

• Activation: Add HATU (1.2 eq) in one portion. The solution will typically turn a deep yellow/orange color, indicating the formation of the HOAt active ester. Stir for 10–15 minutes.

• Amidation: Add the target amine (1.1 eq) dropwise or in small portions.

• Reaction Monitoring: Stir at room temperature for 1–3 hours. Monitor completion via LC-MS (aliquot quenched in MeCN/H2O).

• Workup: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and wash sequentially with saturated aqueous NaHCO₃ (2x), 1M HCl (1x, skip if the product contains basic amines), and brine (3x to remove DMF). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Scalable EDC Coupling (Process Phase)

Optimized for primary aliphatic amines, based on validated patent literature[2].

Reagents:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (1.0 equiv)

• Primary Amine (e.g., 1-cyclopropylmethanamine) (1.5 equiv)

• EDC·HCl (1.25 equiv)

• Anhydrous Dichloromethane (DCM) (0.15 M concentration)

Procedure:

• Initialization: Suspend the thiophene-3-carboxylic acid (1.0 eq) and the primary amine (1.5 eq) in anhydrous DCM at 0 °C.

• Coupling Initiation: Add EDC·HCl (1.25 eq) portion-wise to the chilled suspension. (Note: HOBt can be added at 0.2 eq to suppress side reactions, though it is often omitted for highly reactive primary amines to streamline workup)[2].

• Propagation: Allow the reaction to warm naturally to room temperature and stir for 12 hours.

• Self-Validating Workup: The beauty of this protocol lies in its workup. Dilute with additional DCM. Wash the organic layer with water (2x) and brine (1x). The EDC urea byproduct and unreacted EDC·HCl partition completely into the aqueous phase.

• Isolation: Dry the organic layer over MgSO₄, filter, and evaporate to yield the crude amide, which is often >90% pure by NMR without chromatography.

Self-Validating Quality Control (QC)

To ensure the structural integrity of the synthesized 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamides, perform the following verifications:

• LC-MS Analysis: The target amide will exhibit a strong [M+H]+ molecular ion peak. The fused thiophene core provides excellent UV chromophore properties, yielding a sharp, dominant peak at 254 nm.

• ¹H NMR Spectroscopy:

  • Success Indicator: The complete disappearance of the broad carboxylic acid proton (typically >12.0 ppm).

  • Linkage Confirmation: The appearance of the amide N−H proton, which typically resonates between 7.0–9.0 ppm (highly dependent on solvent and intramolecular hydrogen bonding).

  • Internal Standard: The aliphatic protons of the fused cyclopentyl ring reliably appear as multiplets between 2.30–3.00 ppm and should integrate perfectly against the newly introduced amine substituents[5].

References

• [3] Supplementary Information Methods General procedures: General procedure F — amide coupling. bioRxiv. Available at: [Link]

• [5] Synthesis of Substituted Thiophenes through Dehydration and Heterocyclization of Alkynols. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• [4] Facile NMI-MsCl mediated synthesis of novel pyrazole derivatives bearing heteroaryl amides as potent antimicrobial. Arkivoc. Available at: [Link]

• [1] WO2016046157A1 - Factor xia-inhibiting pyridobenzazepine and pyridobenzazocine derivatives. Google Patents. Available at:

• [2] WO2019243550A1 - Thiophene derivatives for the treatment of disorders caused by ige. Google Patents. Available at:

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Application Note: 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid as a Privileged Scaffold in Heterocyclic Chemistry and Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Guide

Introduction and Strategic Significance

In contemporary drug discovery, the design of conformationally restricted heterocyclic scaffolds is a proven strategy to enhance target binding affinity and improve pharmacokinetic profiles. 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid and its ester derivatives represent a highly versatile class of cyclopenta-fused thiophenes. The fusion of the cyclopentane ring to the thiophene core restricts the rotational degrees of freedom, effectively reducing the entropic penalty upon binding to hydrophobic protein pockets[1].

This scaffold has been extensively utilized in the synthesis of diverse therapeutic agents, including:

• Immunomodulators: Bisarylthiourea derivatives acting as human Toll-like receptor (TLR2) agonists[1].

• Antiviral Agents: Allosteric HIV-1 Ribonuclease H inhibitors and broad-spectrum anti-influenza compounds[2][3].

• Anticancer Therapeutics: Tyrosine kinase inhibitors demonstrating high efficacy against MCF-7 human breast carcinoma cell lines[4].

• CNS Agents: Heterocyclic derivatives exhibiting potent anticonvulsant and antidepressant activities[5].

This application note details the foundational synthesis of the core scaffold via the Gewald multicomponent reaction, provides validated protocols for its isolation, and outlines its divergent application in modern medicinal chemistry.

Mechanistic Insight: The Gewald Multicomponent Reaction

The most robust and scalable method for synthesizing the 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene core is the Gewald reaction [6][7]. This one-pot, three-component assembly utilizes cyclopentanone, an activated nitrile (such as ethyl cyanoacetate), and elemental sulfur ( S8​ ) in the presence of a secondary amine base (typically morpholine).

Causality in Reaction Design:

• Knoevenagel Condensation: Morpholine acts as a base to deprotonate the acidic methylene protons of ethyl cyanoacetate. The resulting enolate attacks cyclopentanone, followed by dehydration to form an alkylidene cyanoacetate intermediate. Morpholine is preferred over primary amines as it avoids Schiff base formation with the ketone[6].

• Thiation and Cyclization: Elemental sulfur is activated by the base and attacks the γ -position of the α,β -unsaturated nitrile. Subsequent intramolecular cyclization via nucleophilic attack on the nitrile carbon yields the 2-aminothiophene ring.

• Saponification: The resulting ethyl or methyl ester must be carefully hydrolyzed to the free carboxylic acid. Controlled temperatures (70 °C) and basic conditions (NaOH) are utilized to prevent the spontaneous decarboxylation that frequently plagues electron-rich 2-aminothiophene-3-carboxylic acids[8].

Workflow of the Gewald multicomponent synthesis and subsequent saponification.

Experimental Protocols

The following protocols are self-validating systems designed for high yield and purity, suitable for downstream pharmaceutical derivatization.

Protocol A: Synthesis of Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

Adapted from established Gewald methodologies[6][9].

Reagents:

• Cyclopentanone: 1.06 mL (10 mmol)

• Ethyl cyanoacetate: 1.15 mL (10 mmol)

• Elemental sulfur powder ( S8​ ): 0.32 g (10 mmol)

• Morpholine: 0.90 mL (10 mmol)

• Absolute Ethanol: 10 mL

Step-by-Step Methodology:

• Initialization: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyclopentanone (10 mmol), ethyl cyanoacetate (10 mmol), and elemental sulfur (10 mmol) in 10 mL of absolute ethanol.

• Catalyst Addition: To the stirring suspension at room temperature, add morpholine (10 mmol) dropwise over 5 minutes. Note: An exothermic reaction may occur; maintain stirring to ensure uniform heat distribution.

• Reflux: Attach a reflux condenser and heat the mixture to 60–70 °C in an oil bath. Stir continuously overnight (approx. 12–14 hours) until the sulfur is completely consumed and the solution turns a deep amber color.

• Concentration: Cool the reaction mixture to room temperature. Remove the ethanol solvent under reduced pressure using a rotary evaporator.

• Purification: Wash the crude solid with cold ethanol (5 mL) and filter through a sintered glass funnel. Dissolve the dried crude product in dichloromethane (20 mL) and wash with brine (2 × 15 mL) to remove residual morpholine salts.

• Isolation: Separate the organic layer, dry over anhydrous Na2​SO4​ , filter, and concentrate under low vacuum.

• Yield Validation: The target compound is obtained as a solid (Yield: ~73%, 1.83 g). Purity can be confirmed via LC-MS ( [M+H]+=212.1 ) and 1H NMR[9][10].

Protocol B: Saponification to 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

Adapted from standard ester hydrolysis procedures[8].

Step-by-Step Methodology:

• Dissolution: Suspend Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate (10.5 g, 0.05 mol) in 20 mL of ethanol in a 100 mL flask.

• Hydrolysis: Add 20 mL of a 2M aqueous Sodium Hydroxide (NaOH) solution.

• Heating: Heat the biphasic mixture to 70 °C for 6 hours. The solution will become homogeneous as the sodium salt of the carboxylic acid forms.

• Solvent Removal: Cool the mixture and evaporate the ethanol under reduced pressure.

• Acidification: Carefully acidify the remaining aqueous phase with 2M HCl in an ice bath until the pH reaches 4–5. Critical Step: Do not over-acidify (pH < 3), as the electron-rich 2-aminothiophene carboxylic acid is prone to protodecarboxylation.

• Collection: Filter the precipitated grey/white solid, wash thoroughly with cold distilled water, and dry under vacuum to afford the free acid (Yield: ~82%)[8].

Divergent Applications in Drug Discovery

The 3-carboxylic acid and 2-amino groups provide orthogonal handles for derivatization, making this scaffold a powerful starting point for library generation.

Divergent synthetic applications of the cyclopenta[b]thiophene scaffold in drug discovery.

Human Toll-Like Receptor (TLR2) Agonists

By reacting the 2-amino group with various phenylisothiocyanates, researchers have developed bisarylthiourea (BAT) derivatives. The cyclopenta-fused ring at the 4,5-position of the thiophene is critical for orienting the molecule within the TLR2 binding pocket. Systematic Structure-Activity Relationship (SAR) studies demonstrated that these derivatives successfully switch the immune activation profile from TLR2/1 heterodimers to TLR2/6 heterodimers, providing a foundation for targeted immunotherapeutics[1].

Allosteric HIV-1 Ribonuclease H Inhibitors

The 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid scaffold is utilized to synthesize oxazinone-based and amide-linked derivatives targeting the allosteric site of HIV-1 RNase H. Amide bond formation at the 3-position (using coupling agents like DMTMM or via acid chlorides) yields compounds such as 2-[(3,4-Dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. The rigid cyclopentane ring ensures optimal van der Waals interactions within the viral enzyme's allosteric pocket, significantly inhibiting viral replication[3][7].

Quantitative Data & SAR Summary

The following table summarizes the biological targets and functional modifications of the cyclopenta[b]thiophene scaffold across various therapeutic areas.

Derivative / Modification	Primary Biological Target	Therapeutic Indication	Key SAR Observation
Bisarylthiourea (BAT) derivatives (Modification at 2-amino group)	Human Toll-like receptor (TLR2)	Immunomodulation	Cycloalkyl fusion restricts conformation, enabling a switch from TLR2/1 to TLR2/6 activation[1].
3,4-Dimethoxybenzoyl amides (Modification at 3-carboxylic acid)	HIV-1 Ribonuclease H (Allosteric site)	Antiviral (HIV)	Cyclopentane ring provides optimal hydrophobic contacts compared to non-fused thiophenes[3].
N-(4-Chlorophenyl) carboxamides	Influenza Virus Polymerase	Antiviral (Influenza)	Broad-spectrum activity against drug-resistant influenza strains[2].
Thieno(3,2-d)-(1,2,3)-triazine fusions	Tyrosine Kinases	Anticancer (Breast Cancer)	High in vitro inhibitory activity against MCF-7 cell lines with reduced hepatotoxicity risks[4].
Schiff Bases (2-hydroxynaphthaldehyde)	Metal Coordination	Diagnostic / Chelating	Strong photochromic and thermochromic characteristics suitable for coordination chemistry[11].

References

• Bisarylthiourea comprising cycloalkyl-thiophene-3-carboxylate derivatives as potential human toll-like receptor (TLR2) agonists. National Institutes of Health (NIH) / PMC. Available at:[Link]

• From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors. National Institutes of Health (NIH) / PMC. Available at: [Link]

• Synthesis, anticancer activity and structure-activity relationship of some anticancer agents based on cyclopenta (b) thiophene scaffold. PubMed / Pak J Pharm Sci. 2014. Available at:[Link]

• Thiophene derivatives as antiviral agents.Google Patents (US11807618B2).

• Uses of 2-Amino-5,6-dihydro-4H-cyclopenta [b] thiophene-3-carbonitrile in the Synthesis of Heterocyclic Compounds with Anticonvulsant, Behavioral and CNS Antidepressant Activities. International Research Journal of Pure and Applied Chemistry. Available at:[Link]

• Straightforward Synthesis, Characterization, and Cytotoxicity Evaluation of Hybrids of Natural Alkaloid Evodiamine/Rutaecarpine and Thieno[2,3-d]pyrimidinones. Figshare. Available at: [Link]

• Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Sustainable Chemistry & Engineering. Available at:[Link]

• 2-[(2-Hydroxy-benzylidene)-amino]-5,6-dihydro-4H-cyclopenta [b] Thiophene-3-carboxylic Acid Methyl Ester. MDPI Molbank. Available at:[Link]

• MICROWAVE-ASSISTED SYNTHESIS OF 2-AMINOTHIOPHENE DERIVATIVES VIA IMPROVED GEWALD REACTIONS. Clockss. Available at: [Link]

Sources

• 1. Bisarylthiourea comprising cycloalkyl-thiophene-3-carboxylate derivatives as potential human toll-like receptor (TLR2) agonists: design, synthesis, and structure–activity relationship enabling the switch from TLR2/1 to TLR2/6 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US11807618B2 - Thiophene derivatives as antiviral agents - Google Patents [patents.google.com]
• 3. From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, anticancer activity and structure-activity relationship of some anticancer agents based on cyclopenta (b) thiophene scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 9. 2-AMINO-5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER | 4815-29-6 [chemicalbook.com]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. mdpi.com [mdpi.com]

Application Note: Advanced Esterification Protocols for 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid

Introduction & Mechanistic Rationale

5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a highly versatile heterocyclic building block extensively utilized in medicinal chemistry. Its unique architecture—an electron-rich thiophene core fused with a lipophilic cyclopentyl ring—makes it a privileged scaffold in the development of allosteric enzyme inhibitors, antiviral agents, and novel analgesics [1, 4].

Converting this carboxylic acid into an ester is a fundamental transformation required for prodrug synthesis, lipophilicity tuning, or carboxylate protection during multi-step syntheses. However, the structural microenvironment of this molecule presents specific challenges. The 3-position carboxylate is sterically encumbered by the adjacent cyclopentyl fusion at the 4-position. Furthermore, the electron-rich nature of the thiophene ring makes it susceptible to electrophilic degradation under harsh, prolonged acidic conditions.

As a result, selecting the correct esterification strategy requires balancing steric circumvention with mild reaction conditions. This guide details three field-proven methodologies tailored to this specific scaffold, explaining the mechanistic causality behind each protocol to ensure high-fidelity execution in the laboratory.

Comparative Analysis of Esterification Strategies

To facilitate rapid method selection, the quantitative and qualitative parameters of the three primary esterification strategies are summarized below.

Parameter	Method A: Fischer Esterification	Method B: Steglich Esterification	Method C: Base-Promoted Alkylation
Ideal Substrate	Simple, unhindered primary alcohols (MeOH, EtOH)	Secondary, tertiary, or acid-sensitive alcohols	Benzylic, allylic, or primary alkyl halides
Reagents	ROH (solvent), cat. H₂SO₄	ROH, EDCI·HCl, DMAP, DCM	R-X, K₂CO₃, DMF
Typical Yield	75% – 90%	80% – 95%	85% – 98%
Reaction Time	12 – 24 hours (Reflux)	6 – 12 hours (Room Temp)	4 – 8 hours (Room Temp to 50 °C)
Scalability	Excellent (Kilogram scale)	Moderate (Cost of EDCI limits scale)	High (Easily scaled, simple workup)
Mechanistic Pathway	Acid-catalyzed acyl substitution	O-Acylisourea to N-Acylpyridinium	Sₙ2 Nucleophilic Displacement

Experimental Methodologies

Method A: Acid-Catalyzed Fischer Esterification

Causality & Rationale: Fischer esterification relies on Le Chatelier's principle. By using the target alcohol (e.g., methanol) as the solvent, the equilibrium is driven toward the ester product [2]. The catalytic sulfuric acid protonates the carbonyl oxygen, increasing the electrophilicity of the sterically hindered 3-position carbon, allowing nucleophilic attack by the alcohol.

Step-by-Step Protocol:

• Preparation: Suspend 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (1.0 eq, 10 mmol) in anhydrous methanol (25 mL) in a round-bottom flask equipped with a reflux condenser.

• Activation: Cool the suspension to 0 °C using an ice bath. Add concentrated H₂SO₄ (0.1 eq, 1 mmol) dropwise. Note: Cooling prevents localized exothermic degradation of the electron-rich thiophene ring.

• Reaction: Heat the mixture to reflux (approx. 65 °C). The suspension will gradually clear as the ester forms and dissolves.

• Validation Checkpoint: Monitor the reaction via TLC (Eluent: 7:3 Hexanes:EtOAc with 1% Acetic Acid). The starting material (R_f ~0.1) should completely convert to a higher-running spot (R_f ~0.6).

• Workup: Once complete (typically 12-16 h), cool to room temperature and concentrate the mixture under reduced pressure to remove 80% of the methanol.

• Isolation: Dilute the residue with EtOAc (50 mL) and carefully wash with saturated aqueous NaHCO₃ (3 × 20 mL) until the aqueous layer is slightly basic (pH 8). This neutralizes the acid catalyst and removes any unreacted starting material. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the pure methyl ester.

Method B: Steglich Esterification (EDCI/DMAP)

Causality & Rationale: For sterically hindered or sensitive alcohols, acid-catalyzed methods fail. The Steglich esterification utilizes EDCI to activate the carboxylate into an O-acylisourea intermediate [3]. Because this intermediate is prone to a deleterious [1,3]-rearrangement into an unreactive N-acylurea, DMAP is added as an acyl transfer catalyst. DMAP rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium species, which is easily trapped by the alcohol.

Step-by-Step Protocol:

• Preparation: Dissolve the carboxylic acid (1.0 eq, 5 mmol) in anhydrous Dichloromethane (DCM, 20 mL) under an inert argon atmosphere.

• Activation: Add EDCI·HCl (1.2 eq, 6 mmol) and DMAP (0.2 eq, 1 mmol). Stir the mixture at room temperature for 15 minutes. The solution may turn slightly yellow as the active N-acylpyridinium intermediate forms.

• Coupling: Add the target alcohol (1.1 eq, 5.5 mmol) dissolved in a minimal amount of DCM. Stir at room temperature for 6–12 hours.

• Validation Checkpoint: TLC (Eluent: 8:2 Hexanes:EtOAc) will show the disappearance of the acid. Self-validation: If a highly non-polar spot appears and persists, it may indicate the formation of the unreactive N-acylurea byproduct, suggesting insufficient DMAP or moisture in the system.

• Workup: Dilute the reaction with additional DCM (30 mL). Wash the organic layer sequentially with 1M HCl (2 × 20 mL) to protonate and remove DMAP and the urea byproduct, followed by saturated aqueous NaHCO₃ (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over MgSO₄, filter, and concentrate. Purify via flash column chromatography if trace urea impurities remain.

Method C: Base-Promoted Alkylation

Causality & Rationale: When synthesizing benzyl, allyl, or specific alkyl esters, directly alkylating the carboxylate salt is highly efficient. DMF is utilized as the solvent because its high dielectric constant effectively solvates the potassium cation, leaving the carboxylate anion "naked" and highly nucleophilic for the Sₙ2 attack on the alkyl halide.

Step-by-Step Protocol:

• Salt Formation: Dissolve the carboxylic acid (1.0 eq, 5 mmol) in anhydrous DMF (15 mL). Add finely powdered anhydrous K₂CO₃ (1.5 eq, 7.5 mmol). Stir at room temperature for 30 minutes to ensure complete deprotonation.

• Alkylation: Add the alkyl halide (e.g., benzyl bromide, 1.1 eq, 5.5 mmol) dropwise.

• Reaction: Stir at room temperature (or heat to 50 °C for less reactive primary halides) for 4–8 hours.

• Validation Checkpoint: The reaction mixture will become a thick suspension as KBr precipitates. TLC will confirm the rapid consumption of the acid.

• Workup: Quench the reaction by pouring it into ice-cold distilled water (50 mL). Extract the aqueous mixture with EtOAc (3 × 20 mL).

• Isolation: Critical Step: Wash the combined organic layers extensively with water (5 × 20 mL) and brine (20 mL) to completely partition the DMF into the aqueous phase. Dry over Na₂SO₄, concentrate, and dry under high vacuum.

Workflow Visualization

The following decision matrix illustrates the logical flow for selecting the optimal esterification protocol based on the structural profile of the target ester.

Decision matrix for selecting the optimal esterification method based on the target alcohol profile.

References

• Discovery of 4-arylthiophene-3-carboxylic acid as inhibitor of ANO1 and its effect as analgesic agent.National Institutes of Health (NIH) / PMC.
• Synthesis and Solid-State Structures of Dimethyl 2,2'-Bithiophenedicarboxylates.The Journal of Organic Chemistry - ACS Publications.
• Synthesis, electropolymerization, and electrochromic performances of two novel tetrathiafulvalene–thiophene assemblies.ResearchGate.
• From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors.National Institutes of Health (NIH) / PMC.

Application Note &amp; Protocols: Strategic Incorporation of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid into Novel Polymer Architectures

Abstract

The unique heterocyclic structure of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid presents a compelling opportunity for the design of advanced polymers. The fusion of a thiophene ring, known for its electronic and optical properties, with a saturated carbocycle, and a versatile carboxylic acid handle, allows for its incorporation into a variety of polymer backbones. This guide provides detailed protocols and the underlying scientific rationale for two distinct polymerization strategies: Direct Polycondensation to form polyesters and Ring-Opening Metathesis Polymerization (ROMP) . These methods enable the synthesis of materials with tunable properties, potentially suitable for applications ranging from advanced packaging to biomedical devices.[1][2][3]

Introduction: The Strategic Value of the Monomer

5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a bifunctional monomer. Its value lies in the combination of two key structural features that can be exploited for polymer synthesis:

• The Carboxylic Acid Group: This functional group is a cornerstone of classic polymer chemistry, enabling direct participation in step-growth polycondensation reactions to form polyesters and polyamides.[4][5] It can also be derivatized to create other polymerizable species, such as acrylates.

• The Fused Cyclopentene Ring: The inherent ring strain of the cyclopentene moiety, although moderate, makes it a candidate for chain-growth polymerization via Ring-Opening Metathesis Polymerization (ROMP).[6][7][8] This advanced technique allows for excellent control over polymer molecular weight and architecture.

By leveraging these features, polymers can be designed that incorporate the thiophene unit directly into the backbone, which may impart enhanced thermal stability, specific electronic characteristics, and biodegradability.[9][10][11] Polythiophene-based materials are of significant interest for biomedical applications, including diagnostics, drug delivery, and tissue engineering, due to their conductivity, low cytotoxicity, and capacity for chemical modification.[1][3]

Overview of Polymerization Strategies

This document outlines two primary pathways for polymer synthesis starting from the target monomer. The choice of pathway dictates the final polymer structure and, consequently, its properties.

Figure 1: High-level workflow illustrating the two distinct polymerization strategies available for the target monomer.

Strategy 1: Direct Polycondensation for Polyester Synthesis

Direct polycondensation is the most straightforward method to leverage the monomer's carboxylic acid functionality. By reacting it with a suitable diol co-monomer, a linear polyester can be synthesized via a step-growth mechanism. This approach integrates the thiophene moiety directly into the polymer backbone. Thiophene-based polyesters have shown excellent performance, with properties comparable or superior to some bio-based polymers like poly(ethylene furanoate) (PEF), including high thermal stability and excellent gas barrier properties.[11][12]

The following protocol details a two-step melt polycondensation, a common industrial method that ensures high molecular weight by driving the removal of condensation byproducts.[9][13]

Reaction Scheme: Polyester Synthesis

Figure 2: Melt polycondensation of the monomer with 1,6-hexanediol to yield a linear polyester.

Protocol 2.1: Two-Step Melt Polycondensation

Rationale: This protocol first involves an esterification step at a lower temperature, followed by a higher temperature/high vacuum polycondensation step. This staged approach is critical. The initial step efficiently forms monomer and oligomer esters, while the second step drives the reaction to completion by effectively removing the water and ethylene glycol byproducts, shifting the equilibrium toward a high molecular weight polymer.[4] Antimony trioxide (Sb₂O₃) is a widely used and effective catalyst for such reactions.[9]

Materials:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (1.0 eq)

• 1,6-Hexanediol (HDO) (1.3 eq)

• Antimony trioxide (Sb₂O₃) (0.15% by mole of diester)

• High-purity Nitrogen (N₂) gas

• Chloroform and Methanol (for purification)

Equipment:

• Three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser leading to a vacuum line.

• Heating mantle with temperature controller.

• High-vacuum pump.

Procedure:

Step 1: Esterification

• Charge the reaction flask with the thiophene monomer, 1,6-hexanediol, and the Sb₂O₃ catalyst.

• Assemble the apparatus, ensuring all joints are properly sealed.

• Begin mechanical stirring and purge the system with N₂ for 15-20 minutes to remove oxygen. Maintain a gentle N₂ flow.

• Heat the mixture to 180-200°C . The reaction will proceed with the formation of water, which will be collected in the condenser.

• Maintain these conditions for 2-4 hours , or until approximately 80-90% of the theoretical amount of water has been collected. This indicates the successful completion of the initial esterification.

Step 2: Polycondensation

• Gradually increase the temperature to 220-240°C .

• Simultaneously, slowly apply a high vacuum (e.g., <1 Torr). The combination of high temperature and vacuum is crucial for removing the glycol byproduct and driving the polymerization to achieve high molecular weight.

• A significant increase in the viscosity of the melt will be observed. Continue the reaction for another 3-5 hours under these conditions. The reaction is typically considered complete when the stirrer struggles to rotate the viscous polymer melt.

• Remove the heat source and allow the reactor to cool to room temperature under a positive N₂ pressure.

• Once cooled, the solid polymer can be removed from the flask (this may require carefully breaking the glass if the polymer adheres strongly).

Step 3: Purification

• Dissolve the crude polymer in a minimal amount of chloroform.

• Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol with vigorous stirring.

• Collect the purified polymer precipitate by filtration, wash with fresh methanol, and dry in a vacuum oven at 40-50°C until a constant weight is achieved.

Strategy 2: Ring-Opening Metathesis Polymerization (ROMP)

ROMP is a powerful chain polymerization technique that utilizes the ring strain of cyclic olefins.[14] For the target monomer, the cyclopentene ring is the reactive site. While the ring strain of cyclopentene is moderate, its polymerization using well-defined ruthenium-based catalysts (e.g., Grubbs' catalysts) is well-established.[6][7][15] This method produces a polymer with an unsaturated polypentenamer backbone and the thiophene carboxylic acid moiety as a repeating pendant group. The presence of the carboxylic acid may require protection or careful selection of a catalyst tolerant to acidic protons.

Reaction Scheme: ROMP

Figure 3: ROMP of the monomer using a Ruthenium catalyst to form a functionalized polypentenamer.

Protocol 3.1: Solution ROMP using Grubbs' 3rd Generation Catalyst

Rationale: Grubbs' 3rd Generation catalyst is chosen for its high activity and improved tolerance to functional groups compared to earlier generations. The carboxylic acid proton can potentially interfere with the catalyst; therefore, conducting the reaction at low temperatures and with the addition of a non-nucleophilic base like pyridine can help mitigate this issue by coordinating with the acid. The solvent, dichloromethane (DCM), is chosen for its ability to dissolve both the monomer and the resulting polymer and its compatibility with the catalyst.

Materials:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

• Grubbs' 3rd Generation Catalyst ([H₂IMes(pyr)₂(Cl)₂Ru=CHPh])

• Anhydrous, degassed Dichloromethane (DCM)

• Pyridine (dried over KOH)

• Ethyl vinyl ether (for quenching)

• Methanol (for precipitation)

Equipment:

• Schlenk flask or glovebox for inert atmosphere operations.

• Magnetic stirrer and stir bar.

• Syringes for liquid transfer.

Procedure:

• Monomer Preparation: In a Schlenk flask under an argon or nitrogen atmosphere, dissolve the thiophene monomer (e.g., 200 mg) and a molar equivalent of dry pyridine in anhydrous, degassed DCM (to achieve a monomer concentration of ~0.5 M).

• Degassing: Subject the solution to three freeze-pump-thaw cycles to ensure all dissolved oxygen is removed. Oxygen can irreversibly deactivate the Grubbs' catalyst.

• Initiation: In a separate vial inside a glovebox, dissolve the Grubbs' catalyst in a small amount of anhydrous DCM to create a stock solution (e.g., 5 mg/mL). The monomer-to-catalyst ratio will determine the target molecular weight (e.g., 100:1 to 500:1).

• Using a gas-tight syringe, inject the required amount of catalyst solution into the stirring monomer solution at room temperature.

• Allow the polymerization to proceed for 2-12 hours . The progress can be monitored by observing an increase in the solution's viscosity.

• Termination: Quench the reaction by adding a few drops of ethyl vinyl ether. Stir for 20 minutes. The ethyl vinyl ether reacts with the active catalyst center, terminating the polymerization.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of cold methanol.

• Collect the polymer by filtration or centrifugation, wash with fresh methanol, and dry under vacuum.

Polymer Characterization

After synthesis, a suite of analytical techniques should be employed to confirm the polymer structure, determine its molecular weight, and assess its thermal properties.

Technique	Purpose	Expected Results for Thiophene-Based Polyesters[9][12][13]
¹H & ¹³C NMR	Structural verification and confirmation of monomer incorporation.	Signals corresponding to the thiophene ring, the aliphatic linkers from the diol, and the newly formed ester carbonyl group.
FT-IR Spectroscopy	Functional group analysis.	Appearance of a strong ester carbonyl (C=O) stretch around 1720 cm⁻¹. Disappearance of the broad carboxylic acid O-H stretch.
Gel Permeation (GPC)	Determination of molecular weight (Mn, Mw) and dispersity (Đ).	Mw can range from 27,000 to 39,000 g/mol with Đ between 2.0–2.5, depending on conditions.
Thermogravimetric (TGA)	Assessment of thermal stability.	High thermal stability, with 5% weight loss temperatures (T₅%) typically ranging from 380°C to 410°C.
Differential Scanning (DSC)	Measurement of glass transition (Tg) and melting (Tm) temperatures.	Tg can be tuned based on the diol co-monomer, often observed in the range of 70–100°C for more rigid structures.

Conclusion and Future Outlook

The protocols described provide robust and versatile pathways for synthesizing novel polymers from 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. The choice between polycondensation and ROMP allows researchers to tailor the final polymer architecture—either with the thiophene moiety in the backbone or as a pendant group—to suit specific application needs. The resulting materials hold promise for use in high-performance bio-based plastics, functional coatings, and as scaffolds in drug delivery and biomedical engineering.[1][2][16][17] Further functionalization of the carboxylic acid group post-polymerization (in the case of ROMP) opens up additional avenues for creating highly sophisticated and functional materials.

References

• Ring opening metathesis polymerization of cyclopentene using a ruthenium catalyst confined by a branched polymer architecture. Polymer Chemistry (RSC Publishing). Available at: [Link]

• Thiophene-containing Schiff base polymers: synthesis, characterization, and anti-bacterial properties. Journal of the Turkish Chemical Society, Section A: Chemistry. Available at: [Link]

• Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. Polymers (MDPI). Available at: [Link]

• Synthesis and Characterization of Thiophene-Containing Naphthalene Diimide n-Type Copolymers for OFET Applications. Macromolecules (ACS Publications). Available at: [Link]

• Synthesis and Characterization of Thiophene and Thieno[3,2-b]thiophene Containing Conjugated Polymers. ResearchGate. Available at: [Link]

• Polythiophenes in biological applications. Journal of Nanoscience and Nanotechnology (PubMed). Available at: [Link]

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. ACS Applied Polymer Materials. Available at: [Link]

• Synthesis and performance study of High-Barrier Bio-Based biodegradable polyesters derived from Thiophene-2,5-Dicarboxylic acid. ResearchGate. Available at: [Link]

• Synthesis and characterization of bio-based polyesters from 2,5-thiophenedicarboxylic acid. ResearchGate. Available at: [Link]

• Synthesis by Melt-Polymerization of a Novel Series of Bio-Based and Biodegradable Thiophene-Containing Copolyesters with Promising Gas Barrier and High Thermomechanical Properties. Polymers (MDPI). Available at: [Link]

• Ruthenium catalyzed equilibrium ring-opening metathesis polymerization of cyclopentene. ResearchGate. Available at: [Link]

• The Synthesis and Characterization of Thiophene Derivative Polymers. Scientific.Net. Available at: [Link]

• Activity of Epoxide Chain Transfer Agents on the Ring-Opening Metathesis Polymerization of Cyclopentene. Princeton Dataspace. Available at: [Link]

• Recent Advancements in Polythiophene-Based Materials and their Biomedical, Geno Sensor and DNA Detection. Polymers (PMC). Available at: [Link]

• Synthesis of Cleavable Polyolefins via Ring-Opening Insertion Metathesis Polymerization (ROIMP) of Cyclopentene with Unsaturated Polyester Oligomers. Macromolecules (PMC). Available at: [Link]

• Synthesis and Characterization of Fluorene-Based Conjugated Polymers Containing Thiophene Derivatives in Main Chain. Phosphorus, Sulfur, and Silicon and the Related Elements (Taylor & Francis). Available at: [Link]

• Polythiophenes in Biological Applications. ResearchGate. Available at: [Link]

• Polycondensation reactions. Farabi University.

• Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs' 1st-Generation Catalyst. Polymers (MDPI). Available at: [Link]

• Direct Polycondensation of Carboxylic Acids and Amines Catalyzed by 3,4,5-Trifluorophenylboronic Acid. Macromolecules (ACS Publications). Available at: [Link]

• Synthesis of Ordered Polymer by Direct Polycondensation. 7. Ordered Poly(acylhydrazide−amide). Macromolecules (ACS Publications). Available at: [Link]

• 17.4: Reactions of Carboxylic Acids - Ester and Amide Formation. Chemistry LibreTexts. Available at: [Link]

• RAFT polymerization by the radical decarboxylation of carboxylic acids. ChemRxiv. Available at: [Link]

• Access to Highly Functional and Polymerizable Carbonate‐Drug Conjugates. Chemistry – A European Journal (PMC). Available at: [Link]

• Synthesis of polyamides by direct polycondensation with propylphosphonic anhydride as an activating agent. SciSpace. Available at: [Link]

• Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. Molecules (MDPI). Available at: [Link]

• Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. ACS Omega. Available at: [Link]

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Technical Notes & Optimization

troubleshooting low solubility of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid in aqueous media

Welcome to the technical support guide for 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aqueous solubility of this compound. Here, we provide in-depth, evidence-based solutions in a direct question-and-answer format to facilitate your experimental success.

Understanding the Challenge: Why is This Compound Poorly Soluble?

5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid possesses a molecular structure that inherently limits its solubility in water. The fused cyclopenta[b]thiophene ring system is largely hydrophobic, while the carboxylic acid group provides a site for ionization, which can be leveraged to improve solubility. The key to successfully working with this compound is to understand and manipulate its physicochemical properties, particularly its acid dissociation constant (pKa).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm trying to dissolve 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid directly into my neutral buffer (e.g., PBS pH 7.4), but it won't dissolve. What's wrong?

A1: The Problem: Intrinsic Solubility and pH

At neutral pH, the carboxylic acid group on your compound is only partially ionized. The solubility you are observing is its very low "intrinsic solubility"—the solubility of the neutral, un-ionized form of the molecule. To achieve a higher concentration in solution, you need to convert a significant portion of the compound into its more soluble ionized (carboxylate) form.

The Science: According to the Henderson-Hasselbalch equation, the solubility of a weak acid increases as the pH of the solution rises above its pKa.[1][2] By raising the pH, you deprotonate the carboxylic acid (R-COOH) to form the much more polar and water-soluble carboxylate salt (R-COO⁻).[3]

Q2: How can I use pH adjustment to prepare a concentrated aqueous stock solution?

A2: Protocol for pH-Adjusted Solubilization

This protocol is the recommended first-line approach for preparing an aqueous stock solution.

Principle: By adding a base, you drive the equilibrium towards the formation of the highly soluble carboxylate salt.[4] This high-pH stock can then be carefully diluted into your final assay medium.

Required Materials:

• 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

• 0.1 M Sodium Hydroxide (NaOH) solution

• Purified water (e.g., Milli-Q® or equivalent)

• pH meter or pH strips

• Vortex mixer and/or sonicator

Step-by-Step Protocol:

• Weigh the Compound: Accurately weigh the desired amount of the compound into a clean glass vial.

• Initial Suspension: Add a small volume of purified water to create a slurry. The compound will not dissolve at this stage.

• Titrate with Base: While stirring or vortexing, add the 0.1 M NaOH solution dropwise.

• Monitor Dissolution: Continue adding base until the solid material completely dissolves, resulting in a clear solution. Use of a sonicator can help break up particles and accelerate dissolution.

• Check pH: The final pH of this stock solution will be significantly basic (likely > 9).

• Adjust to Final Volume: Once dissolved, add purified water to reach your target final concentration.

• Storage: Store the stock solution as recommended for the compound's stability, typically at -20°C or -80°C for long-term storage.

Causality Behind the Choices:

• 0.1 M NaOH: A dilute base is used to allow for controlled, dropwise addition, preventing overshooting the pH and potential compound degradation that could occur in highly concentrated base.

• Sonication: This provides energy to break down the crystal lattice of the solid compound, increasing the surface area available for interaction with the solvent and base, thereby speeding up the dissolution process.[5]

Diagram: Ionization and Solubilization Workflow

Caption: Workflow for solubilizing the compound via pH adjustment.

Q3: I successfully made a high-pH stock, but my compound precipitates when I dilute it into my neutral pH assay buffer. How do I prevent this?

A3: The "pH Shock" Problem and Mitigation

This is a common issue known as "pH shock" or precipitation upon dilution. When the high-pH stock is added to a large volume of lower-pH buffer, the pH of the microenvironment around the compound rapidly drops below its pKa, converting the soluble salt back into the insoluble acid form.

Troubleshooting Strategies:

• Lower the Stock Concentration: Prepare a more dilute stock solution. This reduces the amount of compound introduced to the buffer at once, making it less likely to exceed the solubility limit at the final pH.

• Modify the Dilution Method: Instead of adding the stock directly to the final buffer volume, add the stock to a small volume of buffer first, mix well, and then bring it up to the final volume. Stirring the buffer vigorously while slowly adding the stock solution can also help.

• Increase Final Assay Buffer Capacity: If possible, use a higher concentration buffer for your final assay medium. A buffer with higher capacity will better resist the pH change introduced by the basic stock solution.

• Consider a Co-solvent Stock: If pH adjustment proves too problematic, using a water-miscible organic co-solvent is the next best approach.

Q4: What are co-solvents and how can I use them? Are there any risks?

A4: Using Co-solvents for Enhanced Solubility

Co-solvents are water-miscible organic solvents that can significantly increase the solubility of hydrophobic compounds.[6][7] For many researchers, Dimethyl Sulfoxide (DMSO) is the co-solvent of choice for preparing high-concentration stock solutions.

Principle: Co-solvents work by reducing the polarity of the aqueous medium, which lowers the energy penalty for solvating a hydrophobic molecule.[8]

Commonly Used Co-solvents:

Co-solvent	Key Characteristics	Typical Max % in Cell-Based Assays
DMSO	Highly effective, aprotic polar solvent.	< 0.5% (can vary by cell line)
Ethanol	Less effective than DMSO but can be useful.	< 1%
PEG 400	Polyethylene glycol, lower toxicity profile.	Often higher, but must be tested.
Propylene Glycol	Common pharmaceutical excipient.	Often higher, but must be tested.

Step-by-Step Protocol (DMSO Stock):

• Weigh your compound into a vial.

• Add 100% DMSO to achieve a high concentration (e.g., 10-50 mM).

• Use a vortex mixer and/or sonicator until the compound is fully dissolved. This is your master stock solution.

• Perform serial dilutions from this master stock into your aqueous assay buffer. Crucially, ensure the final concentration of DMSO in your experiment is low and consistent across all conditions (including vehicle controls).

Diagram: Co-Solvent Workflow

Caption: Preparing a working solution using a DMSO co-solvent stock.

Expert Insight & Risks:

• Toxicity: Co-solvents can be toxic to cells or interfere with enzyme activity. Always run a vehicle control (assay buffer + same final concentration of co-solvent) to ensure the observed effects are from your compound, not the solvent.

• Precipitation: Even with a co-solvent, the compound can still precipitate upon high dilution into an aqueous buffer if its solubility limit is exceeded. Visually inspect your final solutions for any cloudiness or precipitate.

Q5: pH adjustment and co-solvents are not working for my required concentration. What other advanced options can I explore?

A5: Advanced Formulation Strategies

When standard methods fail, more advanced formulation techniques, often used in drug development, can be employed.[9][10] These involve using excipients to create complexes or micelles that encapsulate the drug molecule.

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[11][12] The hydrophobic part of your compound can form an "inclusion complex" by fitting inside the cyclodextrin cavity, while the hydrophilic exterior allows the entire complex to dissolve in water.[13][14]

  • Common Choice: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and good safety profile.[12]

• Surfactants: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration), form micelles in water.[15][16] These micelles have a hydrophobic core and a hydrophilic shell. Your compound can partition into the hydrophobic core, allowing it to be dispersed in the aqueous solution.[17][18]

  • Common Choices: Non-ionic surfactants like Tween® 80 or Cremophor® EL are often used in research and pharmaceutical formulations.[15]

Diagram: Advanced Solubilization Mechanisms

Caption: Mechanisms of cyclodextrin and surfactant solubilization.

Experimental Approach: These methods require empirical testing. A good starting point is to prepare solutions of your compound in various concentrations of HP-β-CD (e.g., 1-10% w/v) or Tween® 80 (e.g., 0.1-2% w/v) to determine the extent of solubility enhancement.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Cosolvent. Wikipedia.
• Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly w
• Surfactants in Pharmaceuticals: Advancements in Drug Delivery Systems. Imperial Oilfield Chemicals Pvt. Ltd.
• Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects.
• What Are Surfactants? Uses, Benefits, and Safety. Musim Mas.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• The application of cyclodextrins in drug solubilization and stabilization of nanoparticles for drug delivery and biomedical applic
• Co-solvency: Significance and symbolism. wisdomlib.org.
• A General Approach on Surfactants Use and Properties in Drug Delivery Systems.
• APPLICATIONS OF SURFACTANTS IN PHARMACEUTICAL FORMULATION DEVELOPMENT OF CONVENTIONAL AND ADVANCED DELIVERY SYSTEMS.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
• The Role of Surfactants in Compounded Prepar
• Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules.
• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement.
• Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. PubMed.
• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Taylor & Francis Online.
• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
• Exp.
• Formulation Tactics for the Delivery of Poorly Soluble Drugs. ijpsonline.com.
• (PDF)
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different ...
• Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston University.
• Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity. Taylor & Francis Online.
• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs.
• Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal.
• Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review. Pharma Excipients.

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• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. THE PCCA BLOG | The Role of Surfactants in Compounded Preparation [pccarx.com]

preventing decarboxylation of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid during heating

Technical Support Center: Troubleshooting Thermal Decarboxylation of 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid

Overview

Researchers working with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid frequently encounter a critical issue: unintended decarboxylation during high-temperature reactions (e.g., cross-coupling, amide bond formation, or harsh recrystallization). This guide provides mechanistic insights, a troubleshooting decision matrix, and validated protocols to preserve the integrity of the carboxylic acid moiety.

Root Cause Analysis: The Mechanism of Decarboxylation

Thiophene-3-carboxylic acids are inherently susceptible to protodecarboxylation[1]. The electron-rich nature of the fused cyclopenta-thiophene system stabilizes the arenium ion intermediate formed upon protonation at the ipso-carbon. When heated—especially in polar aprotic solvents (like DMSO or sulfolane) or in the presence of transition metals (Ag, Cu, Pd)—the activation energy for CO₂ extrusion drops significantly[2]. The metals coordinate with the carboxylate anion, facilitating an irreversible cleavage of the C–C bond.

Workflow: Decarboxylation Prevention Strategy

Use the following decision matrix to determine the necessary level of protection for your specific reaction conditions.

Decision matrix for preventing thermal decarboxylation of thiophene-3-carboxylic acids.

Frequently Asked Questions (FAQs)

Q: At what temperature does 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid begin to decarboxylate? A: Significant decarboxylation typically begins above 100 °C to 120 °C[3]. However, if the reaction is conducted in a polar aprotic solvent like DMSO or sulfolane, or if a strong base is present, the threshold can be much lower[1].

Q: Why do transition metals exacerbate the problem? A: Transition metals such as Silver (Ag), Copper (Cu), and Palladium (Pd) actively catalyze protodecarboxylation. They coordinate to the carboxylate oxygen, lowering the energy barrier for the extrusion of CO₂[2]. If your workflow involves Suzuki or Sonogashira coupling, the free acid will likely degrade rapidly.

Q: What is the most robust method to prevent decarboxylation? A: Esterification. Converting the carboxylic acid to a methyl or ethyl ester completely shuts down the protodecarboxylation pathway[4]. The ester lacks the acidic proton and cannot form the reactive carboxylate anion, rendering the thiophene core thermally stable even at 150 °C.

Quantitative Data: Thermal Stability Profile

The following table summarizes the decarboxylation risk under various experimental conditions to help you plan your syntheses.

Substrate Form	Solvent / Additives	Temp (°C)	Decarboxylation Risk	Recommended Action
Free Acid	DMSO + Ag₂CO₃	120 °C	High (>90% degradation)	Mandatory Esterification
Free Acid	Sulfolane + DBU	300 °C	Extreme (100% degradation)	Mandatory Esterification
Free Acid	Toluene (No metals)	100 °C	Moderate (~10-20% loss)	Monitor closely; limit heating time
Methyl Ester	DMF + Pd(OAc)₂	150 °C	Low (Stable)	None (Ester is robust)

Step-by-Step Experimental Protocols

To safely navigate high-temperature reactions, we recommend a "Protect-React-Deprotect" workflow.

Protocol A: Pre-Reaction Protection (Methyl Esterification)

Causality Insight: By converting the acid to a methyl ester, we eliminate the ionizable proton, preventing the formation of the carboxylate anion that is required for transition-metal-catalyzed CO₂ extrusion[4].

• Dissolution: Suspend 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (1.0 eq) in anhydrous methanol (0.5 M).

• Activation: Cool the flask to 0 °C using an ice bath. Slowly add thionyl chloride (SOCl₂, 1.5 eq) dropwise. Note: SOCl₂ reacts with methanol to generate HCl in situ, which catalyzes the esterification without requiring an aqueous workup.

• Heating: Remove the ice bath and heat the reaction to reflux (65 °C) for 4–6 hours. Monitor complete conversion via TLC or LC-MS to ensure the system is self-validating.

• Workup: Concentrate the mixture under reduced pressure. Dissolve the residue in ethyl acetate, wash with saturated aqueous NaHCO₃ to neutralize residual acid, dry over anhydrous MgSO₄, and concentrate to yield the stable methyl ester.

Protocol B: Post-Reaction Deprotection (Saponification)

Causality Insight: After the high-temperature step is complete, the ester must be reverted to the free acid. We use mild basic hydrolysis at room temperature to avoid base-catalyzed degradation of the thiophene ring[5].

• Dissolution: Dissolve the protected intermediate in a 3:1:1 mixture of THF:MeOH:H₂O (0.2 M).

• Hydrolysis: Add lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq). Stir the mixture at room temperature (20–25 °C). Do not heat.

• Monitoring: Stir for 2–4 hours until LC-MS indicates complete consumption of the ester.

• Isolation: Concentrate the mixture to remove THF and MeOH. Dilute the aqueous layer with water and cool to 0 °C. Carefully acidify to pH 2–3 using 1M HCl.

• Extraction: Extract the precipitated free acid with ethyl acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo to recover the pure 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid derivative.

References

• A Continuous Protodecarboxylation of Heteroaromatic Carboxylic Acids in Sulfolane. Organic Process Research & Development. 1

• Metal-Free Dehomologative Oxidation of Arylacetic Acids for the Synthesis of Aryl Carboxylic Acids. The Journal of Organic Chemistry. 3

• Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids. Organic Letters. 2

• Thermal behaviour of dicarboxylic ester bithiophene polymers exhibiting a high open-circuit voltage. RSC Publishing. 4

• Synthesis and evaluation of novel heteroaromatic substrates of GABA aminotransferase. PMC. 5

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• 4. Thermal behaviour of dicarboxylic ester bithiophene polymers exhibiting a high open-circuit voltage - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C7TC04322H [pubs.rsc.org]
• 5. Synthesis and evaluation of novel heteroaromatic substrates of GABA aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development and optimization for 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid analysis

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the HPLC analysis of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. It is structured in a practical question-and-answer format to directly address common challenges and provide in-depth, field-proven insights into method development, optimization, and troubleshooting.

Section 1: Foundational Knowledge & Method Development

This section addresses the preliminary questions that form the basis of a robust HPLC method. Understanding the analyte's properties is the first step toward a successful separation.

Q1: What are the key physicochemical properties of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid that influence HPLC method development?

A1: Understanding the analyte's structure and resulting chemical properties is paramount. The molecule possesses a carboxylic acid group, which is the primary driver of its chromatographic behavior.

• Structure: The molecule consists of a fused cyclopenta-thiophene ring system with a carboxylic acid functional group.

• Solubility: The compound is a solid at room temperature.[6] Its solubility will be poor in water but should be sufficient in common organic solvents like acetonitrile (ACN) and methanol (MeOH), or mixtures thereof with water. The sample diluent should ideally match the mobile phase to prevent peak distortion.[7]

Property	Value / Characteristic	Implication for HPLC Method
Chemical Structure	Fused bicyclic thiophene with a carboxylic acid group	The carboxylic acid dictates pH sensitivity.
CAS Number	19156-53-7[8]	For accurate identification and literature search.
Molecular Formula	C₈H₈O₂S[6]	Used for mass spectrometry identification.
Molecular Weight	168.21 g/mol [9]	Basic property for calculations.
Estimated pKa	~3.0 - 5.0	Critical. Mobile phase pH must be ≤ 2.5-3.0.
Solubility	Soluble in organic solvents (ACN, MeOH)	Guides selection of sample diluent.

Q2: I am starting from scratch. What are the recommended initial HPLC conditions for analyzing this compound?

A2: For a carboxylic acid like this, a standard reversed-phase method is the logical starting point. The goal is to ensure the analyte is protonated and interacts with the stationary phase via hydrophobic interactions.

Here is a robust starting point based on established principles for similar acidic molecules.[10][11][12]

Parameter	Recommended Starting Condition	Rationale & Expert Insight
Column	C18, 150 x 4.6 mm, 5 µm	The C18 phase provides universal hydrophobic retention, suitable for this molecule.
Mobile Phase A	0.1% Phosphoric Acid or 0.1% Formic Acid in Water (pH ~2.1-2.5)	Causality: This low pH ensures the carboxylic acid is fully protonated (neutral), preventing ionization and subsequent peak tailing from secondary silanol interactions.[3][13] Phosphoric acid provides excellent buffering, while formic acid is preferred for MS compatibility.[11][13]
Mobile Phase B	Acetonitrile (ACN)	ACN is a common, effective organic modifier with low viscosity and good UV transparency.
Gradient	10% to 90% B over 15 minutes	A broad gradient is essential for initial screening to determine the approximate elution time and to elute any potential impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides better reproducibility than ambient temperature.
Detection (UV)	210 nm and 254 nm	Carboxylic acids often have a chromophore with absorbance at low UV wavelengths (~210 nm).[12] A second, higher wavelength can provide additional specificity. A photodiode array (PDA) detector is ideal for assessing peak purity.
Injection Volume	10 µL	A standard volume; can be adjusted based on sensitivity.
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50) or Acetonitrile/Water (50:50)	Ensures compatibility with the mobile phase, preventing peak shape distortion.[14]

Section 2: Troubleshooting Common Chromatographic Issues

Even with a good starting method, problems can arise. This section provides a logical, step-by-step approach to diagnosing and solving the most common issues encountered with acidic analytes.

Q3: My analyte peak is tailing severely. What are the causes and how can I fix it?

A3: Peak tailing is the most common problem for acidic (and basic) compounds. It occurs when a portion of the analyte molecules is retained more strongly than the main band, resulting in an asymmetrical peak. This can compromise both resolution and accurate integration.[4][15]

Workflow: Troubleshooting Peak Tailing

Caption: A troubleshooting workflow for diagnosing and resolving peak tailing.

Detailed Troubleshooting Steps:

• Verify Mobile Phase pH (Most Likely Cause): The primary cause of tailing for an acidic compound is its partial ionization.[3] If the mobile phase pH is close to the analyte's pKa, you will have a mixture of the neutral (more retained) and ionized (less retained) forms, leading to a smeared peak.

  • Action: Ensure your mobile phase pH is at least 1.5-2 pH units below the analyte's pKa. Using 0.1% phosphoric acid (pH ~2.1) or 0.1% trifluoroacetic acid (TFA) (pH ~2.0) is a robust way to guarantee the analyte is fully protonated.[3]

• Assess Secondary Interactions: Residual silanol groups (Si-OH) on the surface of silica-based columns can be deprotonated (SiO⁻) even at moderately low pH.[5] These negatively charged sites can have a secondary ionic interaction with any small portion of the ionized analyte, causing tailing.

  • Action: Use a high-quality, modern, end-capped C18 column. End-capping "masks" many of these residual silanols. Columns specifically designed for good peak shape with polar compounds are also excellent choices.[4]

• Check for Extra-Column Volume: Excessive volume between the injector and detector can cause peak broadening and tailing.[4]

  • Action: Ensure all tubing is as short as possible with a narrow internal diameter (e.g., 0.005"). Check that all fittings are properly seated and that you are using the correct ferrules to avoid dead volume.

• Rule out Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to fronting or tailing.

  • Action: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves significantly, you were likely overloading the column.

Q4: My retention time is drifting between injections. What should I check?

A4: Retention time (RT) instability is a common issue that points to a lack of equilibrium or a problem with the HPLC system itself.[14]

• Insufficient Column Equilibration: This is the most frequent cause, especially when changing mobile phases or starting up the system.

  • Action: Ensure the column is equilibrated with the initial mobile phase for at least 10-15 column volumes before the first injection. When running a gradient, ensure the post-run equilibration time is sufficient to return the column to its starting condition.

• Mobile Phase Issues:

  • Composition Change: If the mobile phase is prepared by hand-mixing, slight evaporation of the more volatile organic component can change its composition over time, leading to RT drift.

  • Action: Use an online mixer (i.e., use separate bottles for aqueous and organic phases) if available. If mixing manually, prepare fresh mobile phase daily and keep the bottles capped.

• Pump and Flow Rate Fluctuation: Inconsistent flow from the pump will directly impact retention times.

  • Action: Check the pump pressure. If it's fluctuating wildly, there may be an air bubble. Purge the pump thoroughly. Worn pump seals can also cause inconsistent flow and may need replacement.[14]

• Column Temperature Fluctuation:

  • Action: Use a column oven. Even minor changes in ambient lab temperature can affect retention, especially for sensitive methods.

Section 3: Method Validation and Forced Degradation

A developed method is not complete until it is validated to prove it is suitable for its intended purpose. For regulatory filings, this includes demonstrating that the method is "stability-indicating."

Q5: How do I validate this HPLC method according to ICH guidelines?

A5: Method validation is performed according to the International Council for Harmonisation (ICH) Q2(R1) guideline.[16][17][18][19] The goal is to demonstrate the method's specificity, linearity, range, accuracy, and precision.

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To show that the analyte peak is free from interference from impurities, degradants, or matrix components.	Peak purity analysis (using a PDA detector) should pass. In spiked samples, the analyte peak should be well-resolved from all other peaks.[18][20]
Linearity	To demonstrate a proportional relationship between analyte concentration and detector response.	Prepare at least 5 concentrations. The correlation coefficient (r²) should be ≥ 0.999.[21]
Range	The concentration interval over which the method is precise, accurate, and linear.	Typically 80% to 120% of the target assay concentration.[19][20]
Accuracy	The closeness of the measured value to the true value.	Determined by spike-recovery experiments at 3 levels (e.g., 80%, 100%, 120%). Recovery should be within 98.0% - 102.0%.
Precision (Repeatability & Intermediate)	The degree of scatter between a series of measurements.	Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst) are measured. The Relative Standard Deviation (RSD) should be ≤ 2.0%.[21]
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy.	Signal-to-Noise ratio of ~10:1.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in parameters (e.g., pH ±0.2, Flow Rate ±10%).	System suitability parameters (e.g., tailing factor, resolution) should remain within specification.

Q6: What is a forced degradation study, and why is it necessary?

A6: A forced degradation (or stress testing) study is essential for developing a stability-indicating analytical method.[22][23] The purpose is to intentionally degrade the drug substance under harsh conditions to produce potential degradation products.[24][25] The HPLC method must then be able to separate the intact drug from all of these newly formed degradants, proving its specificity.[26] This is a critical requirement for regulatory submissions.[22][25]

Protocol: Forced Degradation Study

Objective: To generate potential degradation products of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid and demonstrate the specificity of the HPLC method. A target degradation of 5-20% is generally recommended.[22][25]

1. Sample Preparation:

• Prepare a stock solution of the analyte in a suitable diluent (e.g., 1 mg/mL in 50:50 Acetonitrile:Water).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Heat at 60 °C for 2-8 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep at room temperature for 1-4 hours.

• Oxidative Degradation: Mix the stock solution with 3% Hydrogen Peroxide (H₂O₂). Keep at room temperature for 2-8 hours.

• Thermal Degradation: Store the solid powder in an oven at 105 °C for 24 hours. Also, heat a solution of the analyte at 60 °C.

• Photolytic Degradation: Expose the solid powder and a solution of the analyte to UV light (e.g., 254 nm) or sunlight, as specified in ICH guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

3. Analysis:

• After exposure, neutralize the acidic and basic samples before dilution.

• Dilute all stressed samples to the target concentration (e.g., 100 µg/mL).

• Inject the control (unstressed) sample and all stressed samples into the HPLC system.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples to the control.

• The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the main analyte peak.

• Use a PDA detector to check the peak purity of the analyte peak in each condition to ensure no degradants are co-eluting.

Workflow: Stability-Indicating Method Development

Caption: The iterative process of developing a stability-indicating HPLC method.

References

• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Acidic Heterocycles. Benchchem.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct.

• Forced Degradation in HPLC Methods. Scribd. Available from: [Link]

• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. (2020).
• A practical guide to forced degradation and stability studies for drug substances.
• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• How does an acid pH affect reversed-phase chromatography separations?. (2023). Biotage.
• Troubleshooting Common HPLC Issues. (2025). Labcompare.com.
• Application Note: HPLC Quantification of 3-(4-fluorophenyl)thiophene-2-carboxylic acid. Benchchem.
• What Causes Peak Tailing in HPLC?. (2025). Chrom Tech, Inc.
• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation.
• Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. SIELC Technologies.

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available from: [Link]

• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester. NIST.
• Separation of 2-Thiophenecarboxylic acid on Newcrom R1 HPLC column. (2018). SIELC Technologies.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.

• pH Gradient Reversed-Phase HPLC. (2003). ACS Publications. Available from: [Link]

• Reversed Phase HPLC Method Development. Phenomenex.
• HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. (2016). Macedonian Journal of Chemistry and Chemical Engineering.
• 2-[(Cyclopropylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. NextSDS.
• 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid. Merck.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA.
• Development of a reverse-phase HPLC method for the simultaneous determination of curcumin and dexamethasone in polymeric micelles. (2025). PMC.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Analytical Method Validation: ICH and USP Perspectives. (2025). International Journal of Research and Review.
• Optimization of HPLC method for determination of cefixime using 2-thiophenecarboxaldehyde as derivatizing reagent: A new approach. PMC.
• 2-amino-5,6-dihydro-4h-cyclopenta[b]thiophene-3-carboxylic acid ethyl ester. (2025). Chemicalbook.
• 2-AMINO-5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER. Sigma-Aldrich.
• An HPLC method for the determination of thioctic acid in raw material and tablets.
• CAS 19156-53-7 | 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. Alchem Pharmtech.
• 5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid. Santa Cruz Biotechnology.
• 4H-Cyclopenta[b]thiophene-3-carboxylicacid,5,6-dihydro-2-isothiocyanato-,methylester(9CI). NextSDS.
• 2-(BENZOYLAMINO)-5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLIC ACID. NextSDS.

• pKa values for carboxylic acids 17 a–c (22 °C) and 26 (25 °C).. ResearchGate. Available from: [Link]

• 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid amide. Santa Cruz Biotechnology.
• 185515-12-2|5,6-Dihydro-4H-cyclopenta[b]thiophene-5-carboxylic acid. BLDpharm.
• pKa Data Compiled by R. Williams. (2022).

• 2,5-Thiophenedicarboxylic acid. PubChem. Available from: [Link]

• Thiophene-3-carboxylic acid. PubChem. Available from: [Link]

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Reference Data & Comparative Studies

Biological Activity of 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid Analogs: A Comparative Guide

The 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid scaffold—a fused 2-aminothiophene system—has emerged as a highly versatile pharmacophore in modern drug discovery. By systematically modifying the aliphatic ring size (cyclopentane vs. cyclohexane vs. cycloheptane) and the substituents at the C-2 amino and C-3 carboxylic acid positions, researchers can finely tune the scaffold's spatial geometry to target entirely different biological pathways.

This guide provides an objective, data-driven comparison of the biological activity of cyclopenta[b]thiophene analogs against their larger-ring counterparts, focusing on three distinct pharmacological applications: allosteric inhibition of HIV-1 Ribonuclease H, competitive inhibition of Protein-Tyrosine Phosphatase 1B (PTP1B), and disruption of Influenza virus polymerase assembly.

Allosteric Inhibition of HIV-1 Ribonuclease H (RNase H)

Mechanism & Causality

The HIV-1 Reverse Transcriptase (RT) is a heterodimeric enzyme responsible for converting viral RNA into DNA. While many drugs target the polymerase active site, the RNase H domain represents a critical, underexploited target. Thiophene-3-carboxamide derivatives act as allosteric modulators , binding to a hydrophobic pocket located between the RNase H active site and the primer grip region[1].

The size of the fused cycloalkyl ring directly dictates the hydrophobic contacts within this allosteric pocket. Because the binding cleft is relatively large and lipophilic, expanding the 5-membered cyclopentane ring to a 7-membered cycloheptane ring significantly enhances the van der Waals interactions, resulting in a twofold increase in potency[2].

Comparative Data

Assay: Inhibition of HIV-1 RNase H activity using 2-[(3,4-Dimethoxybenzoyl)amino] substituted analogs.

Scaffold Type	Ring Size	Compound ID	RNase H IC₅₀ (µM)	Relative Potency
Cyclopenta[b]thiophene	5-membered	53	1.00	Baseline[1]
Benzo[b]thiophene	6-membered	52	0.96	Marginal improvement[1]
Cyclohepta[b]thiophene	7-membered	51	0.53	Most potent (Optimal fit)[1]

Pathway Visualization

Figure 1: Mechanism of allosteric inhibition of HIV-1 RNase H by cyclopenta[b]thiophene analogs.

Competitive Inhibition of Protein-Tyrosine Phosphatase 1B (PTP1B)

Mechanism & Causality

PTP1B is a major negative regulator of insulin signaling and a validated target for type 2 diabetes and obesity. Unlike the large allosteric pocket of HIV-1 RT, the active site of PTP1B is a highly constrained, positively charged cleft designed to accommodate a single phosphotyrosine residue.

By attaching an oxalylamino group to the C-2 position of the cyclopenta[b]thiophene scaffold, the molecule acts as a non-peptide phosphotyrosine mimetic [3]. In this highly restrictive environment, the 5-membered cyclopentane ring (Compound 12a) perfectly occupies the adjacent hydrophobic sub-pocket without causing steric clashes. Conversely, larger rings (cyclohexane/cycloheptane) suffer from severe steric hindrance, leading to a drastic loss of binding affinity[4].

Comparative Data

Assay: Competitive inhibition of PTP1B measured at pH 5.5 using pNPP as a substrate.

Scaffold Type	Ring Size	Compound ID	PTP1B Kᵢ (µM)	Structural Compatibility
Cyclopenta[b]thiophene	5-membered	12a	Highly Potent	Optimal fit in active site[3]
Cyclohepta[b]thiophene	7-membered	12c	Reduced	Steric clashes[3]
Reference (OBA)	N/A	OBA	Baseline	Standard phosphotyrosine mimic[3]

Workflow Visualization

Figure 2: Workflow of the PTP1B competitive inhibition assay using pNPP substrate.

Disruption of Influenza Virus Polymerase Assembly

Mechanism & Causality

The influenza virus RNA-dependent RNA polymerase (RdRP) is a heterotrimeric complex (PA, PB1, PB2). The physical assembly of the PA and PB1 subunits is an essential protein-protein interaction (PPI) for viral replication. Thiophene-3-carboxamides can act as PPI inhibitors by intercalating into the PA-PB1 binding interface[5].

Because protein-protein interfaces are broad and relatively flat, small scaffolds often lack the surface area required to effectively disrupt the interaction. Consequently, the 5-membered cyclopenta[b]thiophene scaffold (e.g., Compound 36) exhibits only moderate disruption capabilities. Expanding the core to a 7-membered cyclohepta[b]thiophene (e.g., Compound 19) provides the necessary steric bulk to competitively displace the PB1 peptide from the PA domain[6].

Comparative Data

Assay: ELISA-based PA-PB1 Interaction Assay.

Scaffold Type	Ring Size	Compound ID	PA-PB1 IC₅₀ (µM)	Antiviral Efficacy
Cyclopenta[b]thiophene	5-membered	36	Moderate	Low PPI disruption[5]
Cyclohepta[b]thiophene	7-membered	19	35.0	High PPI disruption [5]

Experimental Methodologies

To ensure reproducibility and self-validation, the following step-by-step protocols outline the synthesis and biological evaluation of these analogs.

Protocol A: Synthesis of the Cyclopenta[b]thiophene Core (Gewald Reaction)

• Condensation: In a round-bottom flask, combine cyclopentanone (1.0 eq) and ethyl cyanoacetate (1.0 eq) in absolute ethanol.

• Catalysis: Add a catalytic amount of morpholine and elemental sulfur (S₈) (1.0 eq)[5].

• Cyclization: Heat the mixture under reflux for 4–6 hours. The reaction proceeds via a Knoevenagel condensation followed by a sulfur-mediated cyclization[5].

• Purification: Cool the mixture to room temperature, filter the resulting precipitate, and recrystallize from ethanol to yield the pure 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid ethyl ester.

Protocol B: PTP1B Enzyme Inhibition Assay

• Buffer Preparation: Prepare an assay buffer containing 50 mM HEPES (pH 5.5), 1 mM EDTA, 1 mM DTT, and 0.05% Tween-20[3].

• Enzyme/Inhibitor Incubation: Add recombinant human PTP1B to a 96-well plate. Add varying concentrations of the cyclopenta[b]thiophene inhibitor dissolved in DMSO (final DMSO concentration < 1%). Incubate at 37°C for 15 minutes.

• Substrate Addition: Initiate the reaction by adding p-nitrophenyl phosphate (pNPP) to a final concentration of 2 mM.

• Readout: Measure the absorbance at 405 nm continuously for 10 minutes to monitor the formation of p-nitrophenol (pNP). Calculate the Kᵢ using Michaelis-Menten kinetics[3].

Protocol C: HIV-1 RNase H Inhibition Assay

• Substrate Preparation: Synthesize a fluorescently labeled RNA/DNA hybrid substrate (e.g., 3'-fluorescein-RNA annealed to 5'-dabcyl-DNA).

• Reaction Mixture: In a 96-well plate, combine 50 mM Tris-HCl (pH 7.8), 6 mM MgCl₂, 80 mM KCl, and the test compound[1].

• Enzyme Addition: Add purified HIV-1 RT (p66/p51 heterodimer) and incubate for 10 minutes at 37°C.

• Readout: Add the RNA/DNA substrate. Measure the increase in fluorescence (excitation 490 nm, emission 528 nm) resulting from RNA degradation and subsequent fluorophore unquenching. Calculate the IC₅₀ from the dose-response curve[1].

References

• Massari, S., et al. "From cycloheptathiophene-3-carboxamide to oxazinone-based derivatives as allosteric HIV-1 ribonuclease H inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1):55-74, 2019. URL:[Link]

• Andersen, H. S., et al. "Discovery and SAR of a Novel Selective and Orally Bioavailable Nonpeptide Classical Competitive Inhibitor Class of Protein-Tyrosine Phosphatase 1B." Journal of Medicinal Chemistry, 45(20):4443-59, 2002. URL:[Link]

• Massari, S., et al. "Structural investigation of cycloheptathiophene-3-carboxamide derivatives targeting influenza virus polymerase assembly." Journal of Medicinal Chemistry, 56(24):10118-31, 2013. URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 6. Structural investigation of cycloheptathiophene-3-carboxamide derivatives targeting influenza virus polymerase assembly - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to FTIR Spectroscopy Analysis and Peak Validation of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone technique for this purpose, offering rapid and non-destructive analysis of molecular functional groups. This guide provides an in-depth analysis and peak validation of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid, a molecule of interest due to its fused heterocyclic structure incorporating both a thiophene ring and a carboxylic acid moiety.

We will delve into the theoretical underpinnings of its expected FTIR spectrum, provide a robust experimental protocol for acquiring high-quality data, and compare its spectral features against relevant alternatives to aid in unambiguous identification. The causality behind each experimental choice is explained to ensure not just procedural adherence, but a deep-seated understanding of the analytical process.

Theoretical Framework: Predicting the Vibrational Landscape

The structure of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid presents a fascinating confluence of functional groups, each with characteristic vibrational modes. A predictive analysis of its FTIR spectrum is crucial for subsequent peak assignment and validation.

• The Carboxylic Acid Motif: The carboxylic acid group is one of the most readily identifiable functionalities in FTIR spectroscopy. Its defining feature is an exceptionally broad O-H stretching vibration, typically spanning the 3300-2500 cm⁻¹ region.[1][2] This broadening is a direct consequence of strong intermolecular hydrogen bonding, which forms a dimeric structure.[1][3] Superimposed on this broad O-H band are the sharper C-H stretching absorptions from the aliphatic and aromatic portions of the molecule. Another key indicator is the intense carbonyl (C=O) stretching band, which for a saturated, dimerized carboxylic acid, is expected between 1720-1705 cm⁻¹.[3] Conjugation with the thiophene ring may shift this peak to a slightly lower wavenumber, in the range of 1710-1680 cm⁻¹.[4][5] Furthermore, two other vibrations associated with the carboxylic acid group are the C-O stretch (1320-1210 cm⁻¹) and the O-H in-plane bend (1440-1395 cm⁻¹).[1][3]

• The Thiophene Ring System: The thiophene ring contributes its own set of characteristic vibrations. Aromatic C=C stretching vibrations are typically observed in the 1650–1430 cm⁻¹ region.[6] For thiophene and its derivatives, two ring stretching bands are often seen near 1590 and 1400 cm⁻¹.[6] Aromatic C-H stretching vibrations give rise to weak bands in the 3100–3000 cm⁻¹ range.[6] The C-S stretching vibration within the thiophene ring is a weaker absorption and can be more difficult to assign definitively, but it is generally found in the 850-600 cm⁻¹ region.[6][7]

• The Dihydro-cyclopenta Moiety: The fused cyclopentane ring introduces aliphatic C-H stretching vibrations, which will appear as sharp peaks just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range. These will be superimposed on the broad carboxylic acid O-H stretch.[1] Additionally, CH₂ scissoring and bending vibrations are expected in the fingerprint region, around 1465 cm⁻¹ and 1380 cm⁻¹, respectively.

Experimental Protocol: A Self-Validating Workflow

The acquisition of a clean, reproducible FTIR spectrum is contingent upon meticulous sample preparation and a validated instrumental method. Attenuated Total Reflectance (ATR) is the preferred technique for this solid sample due to its minimal sample preparation requirements and high-quality data output.[8][9]

Workflow for ATR-FTIR Analysis

Caption: ATR-FTIR analysis workflow from preparation to data processing.

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent like isopropanol and a soft, lint-free wipe to remove any residues.[8][10]

• Background Acquisition (Self-Validation Step):

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This is a critical step to ratio out the absorbance from ambient water vapor and carbon dioxide, as well as any intrinsic absorbance from the ATR crystal itself. A stable, flat baseline in the background is indicative of a clean system.

• Sample Application:

  • Place a small amount (typically 1-2 mg) of the solid 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid powder directly onto the center of the ATR crystal.[11]

  • Lower the pressure clamp to apply consistent pressure, ensuring intimate contact between the sample and the crystal surface.[8] Inconsistent pressure can lead to variations in peak intensities and is a common source of irreproducibility.

• Data Collection:

  • Collect the sample spectrum. Typical parameters for a high-quality spectrum are:

    • Spectral Range: 4000-400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 32-64 (co-added to improve the signal-to-noise ratio)

• Data Processing:

  • The raw spectrum should be subjected to an ATR correction algorithm available in most spectroscopy software. This correction accounts for the wavelength-dependent depth of penetration of the evanescent wave, making the spectrum more comparable to a traditional transmission spectrum.[9]

  • Apply a baseline correction to ensure that all peaks originate from a flat baseline, which is essential for accurate peak integration and intensity comparisons.

Peak Validation and Comparative Analysis

The validation of the experimental spectrum is achieved by comparing the observed peaks with the predicted vibrational modes and with the spectra of structurally related compounds.

Expected vs. Alternative Compound Spectra

Vibrational Mode	5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid (Expected, cm⁻¹)	Thiophene-3-carboxylic acid (Alternative 1, cm⁻¹)	Cyclopentanecarboxylic acid (Alternative 2, cm⁻¹)	Key Differentiating Feature
O-H Stretch (Carboxylic Acid)	~3300-2500 (very broad)[1][12]	~3300-2500 (very broad)	~3300-2500 (very broad)	Present in all three; a class-defining peak.
Aromatic C-H Stretch	~3100-3000 (weak)[6]	~3100-3000 (weak)	Absent	Presence confirms the thiophene ring.
Aliphatic C-H Stretch	~2960-2850 (sharp)[1]	Absent	~2960-2850 (sharp)	Presence confirms the dihydro-cyclopenta ring.
C=O Stretch (Carboxylic Acid)	~1710-1680 (strong, sharp)[5]	~1710-1680 (strong, sharp)	~1720-1705 (strong, sharp)	Lower frequency due to conjugation in the thiophene-containing compounds.
Aromatic C=C Stretch	~1590, ~1400[6]	~1590, ~1400	Absent	Confirms the thiophene ring structure.
CH₂ Bending/Scissoring	~1465, ~1380	Absent	~1465, ~1380	Confirms the aliphatic cyclopentane ring.
C-O Stretch / O-H Bend	~1320-1210 / ~1440-1395[1][3]	~1320-1210 / ~1440-1395	~1320-1210 / ~1440-1395	Present in all three; confirms the carboxylic acid.
C-S Stretch	~850-600 (weak)[6][7]	~850-600 (weak)	Absent	Confirms the presence of the thiophene ring.

Analysis of Differentiating Peaks

The unique structure of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is confirmed by the simultaneous presence of peaks characteristic of all three of its core components:

• Carboxylic Acid Confirmation: The very broad absorption from ~3300-2500 cm⁻¹ coupled with a strong carbonyl peak around 1700 cm⁻¹ and C-O/O-H bending vibrations in the fingerprint region unequivocally identifies the carboxylic acid functionality.[1][4]

• Thiophene Ring Validation: The presence of weak aromatic C-H stretches above 3000 cm⁻¹ and, more significantly, the aromatic C=C stretching bands around 1590 and 1400 cm⁻¹, distinguishes it from a purely aliphatic carboxylic acid like cyclopentanecarboxylic acid.[6] The C-S stretch, though weak, provides further evidence.

• Cyclopenta Ring Validation: The sharp aliphatic C-H stretching bands just below 3000 cm⁻¹ and the CH₂ bending vibrations are absent in thiophene-3-carboxylic acid, thus confirming the fused, saturated cyclopentane ring.

This triangulation of evidence—identifying peaks unique to each structural component—provides a robust and self-validating method for confirming the identity and purity of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid.

Logical Flow for Spectral Interpretation

Caption: Decision-making flowchart for FTIR spectral validation.

Conclusion

FTIR spectroscopy, when applied with a rigorous, theory-grounded approach, provides definitive structural information for complex molecules like 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. By understanding the expected vibrational frequencies of its constituent parts—the carboxylic acid, the thiophene ring, and the fused aliphatic ring—and by employing a validated ATR-FTIR protocol, researchers can confidently identify the compound and differentiate it from structurally similar alternatives. This guide serves as a practical framework for achieving high-quality, reproducible, and defensible spectroscopic data, an essential requirement in the exacting fields of chemical research and drug development.

References

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A Senior Application Scientist's Guide to Benchmarking 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid in High-Throughput Screening

In the landscape of modern drug discovery, high-throughput screening (HTS) stands as a cornerstone for identifying novel bioactive molecules from vast chemical libraries.[1] The process, however, is not merely about identifying "hits"; it is about identifying quality hits with genuine therapeutic potential. This requires a rigorous, multi-faceted benchmarking strategy to place the activity of a test compound into a meaningful context of potency, selectivity, and mechanism of action.

This guide provides an in-depth, technical framework for benchmarking a novel compound of interest: 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid . While this specific molecule may not have extensive published data, its core structure—a thiophene carboxylic acid derivative—belongs to a class of compounds known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[2][3][4][5][6] Notably, related thiophenecarboxamides have been identified as inhibitors of IκB kinase 2 (IKK-2), a critical kinase in the pro-inflammatory NF-κB signaling pathway.[7]

Given this precedent, we will proceed with a focused, hypothetical HTS campaign to benchmark our subject compound as a potential IKK-2 inhibitor. This guide will detail the experimental choices, provide step-by-step protocols, and illustrate how to interpret the resulting data against established standards.

The Strategic Choice of Target: IKK-2

The inhibitor of kappa B (IκB) kinase (IKK) complex is a central regulator of the NF-κB signaling cascade. This pathway, upon activation by stimuli like TNF-α or lipopolysaccharide (LPS), leads to the transcription of numerous genes involved in inflammation, immunity, and cell survival.[7][8] The IKK complex is primarily composed of two catalytic subunits, IKK-1 (IKKα) and IKK-2 (IKKβ), and a regulatory subunit, NEMO (IKKγ). IKK-2 is the dominant kinase responsible for phosphorylating IκBα, which marks it for degradation and allows NF-κB to translocate to the nucleus and activate gene expression.[7] Dysregulation of this pathway is implicated in numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and various cancers, making IKK-2 a high-value therapeutic target.[8]

Figure 1. Simplified IKK-2/NF-κB signaling pathway. The test compound is benchmarked for its ability to inhibit the IKK complex.

Assembling the Benchmarking Toolkit: Comparators and Controls

A test compound's activity is only meaningful when compared against well-characterized molecules. For our campaign, we will select two distinct, commercially available IKK-2 inhibitors as positive controls and a structurally related but biologically inactive molecule as a negative control.

Compound Name	Mechanism of Action	Reported IC₅₀ (IKK-2)	Key Features
TPCA-1	ATP-competitive inhibitor	~18 nM[9][10]	Potent and selective for IKK-2 over IKK-1.
BMS-345541	Allosteric inhibitor	~300 nM[9]	Binds to a site distinct from the ATP pocket, offering a different mechanistic profile.
Benzoic Acid	Negative Control	Inactive	A simple carboxylic acid, structurally dissimilar but sharing a key functional group.

This selection allows us to benchmark our test compound against both a highly potent ATP-competitive inhibitor and an allosteric inhibitor, providing valuable initial insights into its potential mechanism.

The HTS Cascade: A Multi-Tiered Approach for Robust Data

A successful screening campaign follows a logical cascade, moving from a broad primary screen to more specific secondary and counter-screens to eliminate false positives and build a comprehensive activity profile.[3]

Figure 2. A multi-tiered HTS workflow for validating and characterizing IKK-2 inhibitors.

Tier 1: Primary Biochemical Screen

Objective: To identify compounds that directly inhibit the kinase activity of recombinant IKK-2.

Methodology: We will use a homogenous, fluorescence-based assay that measures the production of ADP, a universal product of kinase reactions. The Transcreener® ADP² Assay is an excellent HTS-compatible platform for this purpose.[8]

Protocol: IKK-2 Transcreener® ADP² FP Assay

• Plate Preparation: Using a 384-well, low-volume black plate, dispense 50 nL of test compounds (dissolved in DMSO) and controls to achieve a final screening concentration of 10 µM.

• Enzyme/Substrate Addition: Add 5 µL of a solution containing recombinant human IKK-2 enzyme and its substrate, a peptide derived from IκBα, in kinase buffer. Causality Note: The concentrations are optimized to ensure the reaction proceeds under initial velocity conditions, which is critical for accurate inhibitor assessment.

• ATP Initiation: To start the reaction, add 5 µL of ATP solution. The final ATP concentration should be at or near its Michaelis-Menten constant (Km) for the enzyme, ensuring sensitivity to both competitive and non-competitive inhibitors.

• Incubation: Incubate the plate at room temperature for 60 minutes. This duration is determined during assay development to ensure a robust signal window (typically a Z'-factor > 0.5).

• Detection: Add 10 µL of the Transcreener® ADP² FP detection mix, which contains an ADP-binding antibody and a fluorescent tracer.

• Final Incubation & Read: Incubate for another 60 minutes to allow the detection reaction to reach equilibrium. Read the plate on a microplate reader capable of measuring fluorescence polarization (FP).

Tier 2: Dose-Response and Secondary Cellular Assay

Objective: To confirm the activity of primary hits, determine their potency (IC₅₀), and verify their ability to inhibit the NF-κB pathway in a cellular context.

Protocol 1: IC₅₀ Determination

• Primary hits are serially diluted (typically an 8-point, 1:3 dilution series starting at 50 µM) and re-tested in the primary biochemical assay to generate dose-response curves and calculate IC₅₀ values.

Protocol 2: NF-κB Reporter Gene Assay

• Cell Plating: Seed HEK293 cells stably expressing an NF-κB-driven luciferase reporter gene into 384-well white, clear-bottom plates.

• Compound Treatment: The next day, pre-treat the cells with the serially diluted compounds for 1 hour.

• Pathway Stimulation: Stimulate the cells with a sub-maximal concentration (EC₈₀) of TNF-α to activate the NF-κB pathway. Causality Note: Using an EC₈₀ concentration of the agonist provides a sensitive window for detecting inhibition.

• Incubation: Incubate for 6 hours to allow for luciferase expression.

• Lysis & Read: Add a luciferase substrate reagent (e.g., ONE-Glo™) and measure luminescence on a plate reader.

Tier 3: Counter-Screens for Selectivity and Cytotoxicity

Objective: To ensure that the observed activity is specific to IKK-2 and not due to off-target effects or general cytotoxicity.

• Selectivity Assay: Test the confirmed hits in a parallel biochemical assay using a closely related kinase, such as IKK-1, to determine the selectivity profile.

• Cytotoxicity Assay: Treat the parental cell line (without the reporter) with the compounds under the same conditions as the secondary assay and measure cell viability using a reagent like CellTiter-Glo®, which quantifies cellular ATP levels.

Data Analysis and Interpretation

The performance of our test compound, 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid, will be evaluated against the benchmarks across all tiers of the screening cascade.

Hypothetical Results Summary

Compound	Primary Screen (% Inh @ 10µM)	Biochemical IC₅₀ (nM)	Cellular IC₅₀ (nM)	IKK-1 IC₅₀ (nM)	Selectivity (IKK-1/IKK-2)	Cytotoxicity CC₅₀ (µM)
Test Compound	85%	450	1200	>10,000	>22x	>50
TPCA-1	98%	20	65	440	22x	>50
BMS-345541	95%	310	950	>10,000	>32x	>50
Benzoic Acid	<5%	>50,000	>50,000	>50,000	-	>50

Interpretation:

In this hypothetical scenario, 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid emerges as a promising hit. It demonstrates sub-micromolar potency against IKK-2 in the biochemical assay and shows activity in the low micromolar range in the cell-based assay. Crucially, it displays a favorable selectivity profile (>22-fold) against the related kinase IKK-1 and shows no cytotoxicity at the highest tested concentration. While not as potent as the benchmark ATP-competitive inhibitor TPCA-1, its potency is comparable to the allosteric inhibitor BMS-345541, warranting further investigation into its mechanism of action.

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach to benchmarking a novel small molecule, 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid, in the context of high-throughput screening. By establishing a plausible biological target based on chemical precedent, employing a multi-tiered assay cascade, and interpreting data relative to well-characterized comparators, we can transform a simple "hit" into a well-validated lead candidate. This structured benchmarking process is essential for making informed decisions in the hit-to-lead phase of drug discovery, ensuring that resources are focused on compounds with the highest probability of downstream success.

References

• BellBrook Labs. (n.d.). High Throughput Screening Assays for Drug Discovery. Retrieved March 22, 2026, from [Link]

• Butkiewicz, M., et al. (2013).
• MDPI. (2022). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. Molecules, 27(4), 1334.

• Vipergen. (n.d.). High Throughput Screening - Pioneer in Fast Drug Discovery. Retrieved March 22, 2026, from [Link]

• ACS Publications. (2023). MF-PCBA: Multifidelity High-Throughput Screening Benchmarks for Drug Discovery and Machine Learning.
• Frontiers. (2023). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 14.
• PMC. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 39-65.
• PubMed. (2024). Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. Journal of Medicinal Chemistry, 67(14), 11989-12011.
• An-Najah Staff. (2022). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D. An-Najah University Journal for Research - B (Humanities), 36(12).
• MDPI. (2024). Biological Activities of Thiophenes. Encyclopedia, 4(1), 136-155.
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• NIST. (n.d.). 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester. Retrieved March 22, 2026, from [Link]

• NextSDS. (n.d.). 5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-5-CARBOXYLIC ACID. Retrieved March 22, 2026, from [Link]

• PubChemLite. (n.d.). 4-oxo-5,6-dihydro-4h-cyclopenta[b]thiophene-2-carboxylic acid. Retrieved March 22, 2026, from [Link]

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structural comparison of cyclopenta[b]thiophene derivatives and indole analogs

An in-depth technical analysis comparing cyclopenta[b]thiophene derivatives and indole analogs requires a fundamental understanding of scaffold hopping. In medicinal chemistry, the indole ring is a classical "privileged scaffold" found in numerous FDA-approved drugs. However, its susceptibility to oxidative metabolism and its flat, planar geometry can sometimes limit clinical translation.

Enter cyclopenta[b]thiophene , a highly effective bioisostere of indole. By replacing the nitrogen-containing pyrrole ring with a sulfur-containing thiophene and fusing it to an aliphatic cyclopentane ring, researchers can fundamentally alter the molecule's 3D conformation, lipophilicity, and electronic distribution while maintaining the core pharmacophore geometry.

Structural and Electronic Profiling

The bioisosteric replacement of indole with cyclopenta[b]thiophene is driven by specific physicochemical causalities:

• Hydrogen Bonding & Polarizability: Indole possesses a strong N-H hydrogen bond donor. In contrast, the sulfur atom in cyclopenta[b]thiophene acts as a weak hydrogen bond acceptor. More importantly, sulfur is highly polarizable, which enhances van der Waals and sulfur- π interactions within hydrophobic protein pockets 1[1].

• Fraction of sp3 Carbons (Fsp3): The fused cyclopentane ring introduces sp3-hybridized carbons, breaking the absolute planarity of the indole's fused benzene ring. This increased Fsp3 character often translates to higher aqueous solubility and improved membrane permeability, critical factors for oral bioavailability 2[2].

Caption: Logical mapping of physicochemical shifts during indole to cyclopenta[b]thiophene scaffold hopping.

Comparative Pharmacological Performance

The structural divergence between these two scaffolds leads to distinct pharmacological profiles across various therapeutic targets.

• EGFR Tyrosine Kinase Inhibition: While indole derivatives are standard kinase inhibitors, cyclopenta[b]thiophene-based cyano-substituted compounds have demonstrated exceptional potency against EGFR-TK, an enzyme highly over-expressed in MCF-7 breast carcinoma cells. The unique geometry of the cyclopenta[b]thiophene core allows for optimal positioning within the ATP recognition site 3[3].

• Telomerase Inhibition: In the optimization of BIBR1532 analogs for Non-Small Cell Lung Cancer (NSCLC), replacing the indole core with cyclopenta[b]thiophene altered the interaction of the lipophilic head with the enzyme's hydrophobic pocket. Both scaffolds maintained high potency, but the cyclopenta[b]thiophene analogs provided alternative vectors for substitution, allowing fine-tuning of the pharmacokinetic profile 4[4].

• Protein-Tyrosine Phosphatase 1B (PTP1B): Fused 2-aminothiophenes were synthesized to replace indole and naphthalene rings in PTP1B inhibitors. The cyclopenta[b]thiophene analogs demonstrated superior potency (up to 3-fold increase at pH 5.5) due to the optimal positioning of the sulfur atom and the steric bulk of the cyclopentyl ring in the binding pocket 5[5].

Table 1: Quantitative Comparison of Biological Activities

Scaffold Type	Target / Disease Model	Representative Compound / Modification	IC50 (μM)	Ref
Indole	Telomerase (NSCLC)	BIBR1532 Indole Analog (39b)	2.0	[4]
Cyclopenta[b]thiophene	Telomerase (NSCLC)	2-Amino-3-cyano analog (29a)	1.7	[4]
Indole	Tubulin (Cancer)	SK228 (Bis-indole)	0.28 - 1.86	[3]
Cyclopenta[b]thiophene	EGFR-TK (MCF-7)	N-(3-cyano-5,6-dihydro-4H-...) (24)	0.0308	[3]
Indole	PTP1B	Fused Indole Analog (3m)	~2.5	[5]
Cyclopenta[b]thiophene	PTP1B	Fused Cycloalkyl-thiophene (12b)	~0.8	[5]

Synthetic Methodologies & Workflows

The synthesis of indole often relies on the Fischer Indole Synthesis, which requires strongly acidic conditions and phenylhydrazine derivatives—conditions that can degrade sensitive functional groups. Conversely, the synthesis of cyclopenta[b]thiophene predominantly utilizes the Gewald Reaction . This multicomponent reaction is highly efficient, atom-economical, and proceeds under mild basic conditions, allowing for broad functional group tolerance 6[6].

Caption: Step-by-step mechanistic workflow of the Gewald reaction for synthesizing cyclopenta[b]thiophenes.

Self-Validating Experimental Protocols

Protocol A: Gewald Synthesis of 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile

• Objective: Synthesize the core cyclopenta[b]thiophene scaffold with high yield and purity.

• Causality & Validation: The use of a tertiary amine (e.g., triethylamine) acts as a catalyst to deprotonate the active methylene of malononitrile. The intermediate Knoevenagel adduct is a self-validating checkpoint; its formation can be tracked via TLC (disappearance of starting materials). The subsequent addition of sulfur and cyclization is driven by the thermodynamic stability of the resulting aromatic thiophene ring 7[7].

Step-by-Step Methodology:

• In a 100 mL round-bottom flask, dissolve cyclopentanone (10 mmol) and malononitrile (10 mmol) in 20 mL of absolute ethanol.

• Add elemental sulfur (10 mmol, 0.32 g) to the stirring mixture.

• Dropwise, add triethylamine (1 mL) at room temperature. (Note: An exothermic reaction may occur as the base initiates the Knoevenagel condensation).

• Heat the mixture under reflux (approx. 70-80 °C) for 2-4 hours. Monitor via TLC (Hexane:EtOAc 7:3) until the starting materials are entirely consumed.

• Cool the reaction mixture to room temperature, then pour into crushed ice (50 g) while stirring vigorously.

• Filter the resulting precipitate under vacuum, wash with cold water, and recrystallize from ethanol to yield the target compound as a solid.

Protocol B: In Vitro Telomerase Inhibition Assay (TRAP Assay)

• Objective: Evaluate the bioisosteric efficacy of the synthesized cyclopenta[b]thiophene vs. indole compounds.

• Causality & Validation: The Telomeric Repeat Amplification Protocol (TRAP) assay directly measures the functional output of telomerase (addition of telomeric repeats). Using a PCR-based amplification ensures high sensitivity. A self-validating internal standard (IS) must be included in the PCR master mix to rule out false negatives caused by Taq polymerase inhibitors 4[4].

Step-by-Step Methodology:

• Lyse target cancer cells (e.g., A549) using CHAPS lysis buffer. Centrifuge at 12,000 rpm for 20 min at 4 °C and collect the supernatant.

• Incubate the cell extract with varying concentrations of the cyclopenta[b]thiophene or indole analog (0.1 μM to 10 μM) for 30 minutes at 30 °C.

• Add the TRAP reaction mix (containing TS primer, ACX reverse primer, dNTPs, Taq polymerase, and the internal standard template).

• Perform PCR amplification: 30 cycles of 94 °C for 30s, 59 °C for 30s, and 72 °C for 1 min.

• Resolve the PCR products on a 10% non-denaturing polyacrylamide gel electrophoresis (PAGE).

• Visualize via SYBR Green staining. Quantify the intensity of the telomeric ladder relative to the internal standard band to calculate the IC50.

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. Source: nih.gov. URL:[Link]

• Synthesis, anticancer activity and structure-activity relationship of some anticancer agents based on Cyclopenta (b) thiophene s. Source: who.int. URL:[Link]

• The structural diversity of heterocycle-fused potassium cyclopentadienides - RSC Publishing. Source: rsc.org. URL:[Link]

• The Uses of Cyclopentanone for the Synthesis of Biologically Active Pyran, Pyridine and Thiophene Derivatives - SCIRP. Source: scirp.org. URL:[Link]

• Heterocyclic Anticancer Compounds - Semantic Scholar. Source: semanticscholar.org. URL:[Link]

• Discovery and SAR of a Novel Selective and Orally Bioavailable Nonpeptide Classical Competitive Inhibitor Class of Protein-Tyrosine Phosphatase 1B. Source: acs.org. URL:[Link]

• New Genetic Bomb Trigger: Design, Synthesis, Molecular Dynamics Simulation, and Biological Evaluation of Novel BIBR1532-Related Analogs Targeting Telomerase against Non-Small Cell Lung Cancer - PMC. Source: nih.gov. URL:[Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol for 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic Acid

As a Senior Application Scientist, I frequently audit laboratory workflows to ensure that the synthesis and handling of complex heterocyclic building blocks are both scientifically rigorous and operationally safe. 5,6-Dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid is a highly valuable intermediate utilized in synthetic organic chemistry, pharmaceutical drug development, and the production of conductive materials (1[1]).

However, its unique structural features—a fused cyclopentane-thiophene system coupled with a carboxylic acid moiety—dictate highly specific handling and disposal requirements. This guide provides a self-validating system for the safe operational lifecycle of this compound, ensuring compliance with environmental health and safety (EHS) standards while explaining the mechanistic reasoning behind each protocol.

Hazard Causality and E-E-A-T Principles

Understanding why a chemical is hazardous is the first step in establishing a self-validating safety protocol. Do not merely follow steps; understand the molecular interactions driving them:

• Mucosal and Dermal Irritation (H315, H319, H335): The compound features a carboxylic acid functional group that acts as a proton donor. Upon contact with the moisture on skin, eyes, or respiratory tract membranes, it causes localized pH shifts that disrupt lipid bilayers, leading to acute inflammation and irritation (2[2]).

• Environmental Mobility: The lipophilic cyclopenta[b]thiophene core enhances the compound's ability to penetrate biological membranes. Because it is water-soluble, it can rapidly spread through aquatic systems if improperly discarded, posing a risk to wastewater treatment efficacy and local ecosystems (3[3]).

• Combustion Toxicity: The thiophene ring contains sulfur. If the compound is subjected to uncontrolled thermal decomposition or standard municipal incineration, it will oxidize to form highly toxic sulfur oxides ( SOx​ ) (4[4]). This necessitates specialized disposal infrastructure.

Quantitative Hazard and Safety Data

The following table summarizes the critical safety parameters and the mechanistic rationale for each requirement.

Parameter	Specification / Requirement	Causality / Rationale
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)	Carboxylic acid protonation of mucosal membranes (2[2]).
Primary PPE	Nitrile gloves, EN 166/NIOSH safety goggles, lab coat	Prevents dermal absorption of the lipophilic core (5[5]).
Engineering Controls	Fume hood (80-100 fpm face velocity)	Mitigates inhalation of irritating dust and aerosols (6[6]).
Extinguishing Media	Dry chemical, foam, water spray, CO2​	Prevents dispersion of powder; solid water streams must be avoided (4[4]).
Disposal Method	High-temperature incineration with scrubber	Captures toxic SOx​ byproducts generated from the thiophene ring (4[4]).

Experimental Workflows & Methodologies

Protocol A: Safe Handling and Weighing

• Preparation: Verify that the fume hood is operational. Equip standard PPE: nitrile gloves (inspect for micro-tears prior to use), safety goggles, and a flame-resistant lab coat (5[5]).

• Static Elimination: Because fine organic powders can generate static electricity and pose a deflagration risk, use an anti-static weighing boat and a zero-stat gun if the powder appears clumped or statically charged (4[4]).

• Transfer: Weigh the required mass using a clean, non-sparking stainless steel or PTFE spatula. Keep the source container tightly closed immediately after use to prevent moisture ingress.

• Decontamination: Wipe down the balance and surrounding area with a solvent compatible with the compound (e.g., ethanol) followed by water. Dispose of the wipes in the solid hazardous waste bin.

Protocol B: Spill Containment and Decontamination

• Evacuation and Assessment: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity and ensure adequate ventilation (2[2]).

• Containment: For solid spills, do not dry sweep . Dry sweeping generates airborne dust, which exacerbates the H335 respiratory hazard (6[6]).

• Neutralization/Absorption: Lightly mist the solid spill with water or a dilute alkaline solution (e.g., 5% sodium bicarbonate) to suppress dust and neutralize the carboxylic acid.

• Collection: Use a damp, inert absorbent pad to collect the material. Place all collected debris into a chemically resistant, sealable container.

• Secondary Cleaning: Wash the spill surface thoroughly with soap and water to remove residual lipophilic traces (2[2]).

Protocol C: Waste Segregation and Disposal

• Solid Waste: Place all unreacted powder, contaminated weighing boats, and spill cleanup materials into a designated, clearly labeled "Hazardous Solid Waste" container.

• Liquid Waste: If the compound is dissolved in organic solvents during synthesis, route this to the appropriate organic waste carboy (Halogenated vs. Non-Halogenated), strictly depending on the solvent used.

• Incineration Mandate: Ensure the waste manifest explicitly notes the presence of a sulfur-containing compound. The waste must be transferred to an approved EHS facility for high-temperature chemical incineration. The incinerator must be equipped with an afterburner and a wet scrubber system to capture SOx​ emissions (4[4]). Do NOT dispose of down the drain or in standard municipal trash (3[3]).

Waste Segregation and Disposal Pathway

Fig 1: Operational workflow for the segregation and disposal of thiophene-derivative chemical waste.

References

• Thermo Fisher Scientific.SAFETY DATA SHEET - Thiophene-3-carboxylic acid.
• ECHEMI.3-Thiophenecarboxylic acid, methyl ester SDS.
• TCI Chemicals.SAFETY DATA SHEET - Thiophene-3-carboxylic Acid Methyl Ester.
• Chem-Impex.Thiophene-3-carboxylic acid.
• CymitQuimica.SAFETY DATA SHEET - 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-.
• ChemScene.Safety Data Sheet - 2-Amino-5,6-Dihydro-4H-Cyclopenta[b]Thiophene-3-Carboxylic Acid Ethyl Ester.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemscene.com [chemscene.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. echemi.com [echemi.com]